2-Bromo-4-ethenyl-1-methoxybenzene

• CAS: 34039-30-0

Core Science & Biosynthesis

Comprehensive Technical Guide on 2-Bromo-4-ethenyl-1-methoxybenzene (CAS 34039-30-0)

Executive Summary

As a Senior Application Scientist, evaluating the structural and electronic nuances of molecular building blocks is critical for designing robust synthetic routes. 2-Bromo-4-ethenyl-1-methoxybenzene (CAS 34039-30-0), also referred to as 2-bromo-1-methoxy-4-vinylbenzene, is a highly functionalized styrenic derivative. Featuring an electron-donating methoxy group, an electron-withdrawing bromine atom, and a reactive vinyl moiety, this compound offers orthogonal reactivity. This whitepaper details its physical properties, stabilization mechanisms, and step-by-step applications in advanced asymmetric catalysis.

Physicochemical Properties & Data Presentation

Accurate physical data is the foundation of any experimental design. The table below synthesizes the core physicochemical properties of CAS 34039-30-0[1].

Property	Value / Description
Chemical Name	2-Bromo-4-ethenyl-1-methoxybenzene
Synonyms	2-Bromo-1-methoxy-4-vinylbenzene; 3-Bromo-4-methoxystyrene
CAS Registry Number	34039-30-0
Molecular Formula	C9H9BrO
Molecular Weight	213.07 g/mol
Exact Mass	211.9837 g/mol
Typical Purity	≥ 95% (Stabilized with TBC)
Appearance	Pale yellow to colorless liquid
Density (Predicted)	~1.4 - 1.5 g/cm³

Note: Due to the reactive nature of the vinyl group, empirical boiling point data is rarely captured without the risk of in-situ polymerization. Vacuum distillation parameters must be strictly controlled.

Stabilization and Storage: The Causality of TBC Addition

A critical aspect of handling 2-bromo-4-ethenyl-1-methoxybenzene is managing its inherent instability. Commercial batches are almost universally supplied with a stabilizer, typically 4-tert-butylcatechol (TBC) [1].

Mechanistic Causality: Styrene derivatives are highly susceptible to auto-polymerization triggered by thermal energy, UV light, or trace oxygen. This process initiates via the formation of carbon-centered radicals at the vinyl group. TBC acts as a potent radical scavenger. When a propagating radical encounters TBC, the catechol donates a hydrogen atom, neutralizing the reactive chain end and converting TBC into a stable, resonance-stabilized semiquinone radical. This semiquinone is sterically hindered and electronically stable, preventing further chain propagation.

Experimental Imperative: Before utilizing this compound in transition-metal catalysis or radical-sensitive reactions, the TBC must be removed. This is typically achieved by passing the neat liquid through a short pad of activated basic alumina immediately prior to use.

Orthogonal Reactivity and Synthetic Utility

The molecular architecture of 2-bromo-4-ethenyl-1-methoxybenzene allows for divergent synthetic pathways:

• The Vinyl Group: Acts as a nucleophile in electrophilic additions, such as the Prins reaction, or as a monomer in controlled polymerizations.

• The Aryl Bromide: Serves as a prime electrophile for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck, or Buchwald-Hartwig aminations), allowing for late-stage functionalization after the vinyl group has been transformed.

Figure 1: Orthogonal reactivity pathways of 2-bromo-4-ethenyl-1-methoxybenzene.

Experimental Protocol: Catalytic Asymmetric Intermolecular Prins Reaction

To demonstrate the practical application of this compound, we detail a self-validating protocol for its use in the Catalytic Asymmetric Intermolecular Prins Reaction, a methodology utilized to synthesize enantioenriched 1,3-dioxanes (precursors to APIs like Fluoxetine)[2].

Rationale and Causality

• Solvent Choice (Dry Cyclohexane): The Prins reaction proceeds via highly reactive carbocationic intermediates. A strictly non-polar, non-nucleophilic solvent like cyclohexane is mandated to prevent solvent trapping of the carbocation, which would derail the formation of the 1,3-dioxane ring[2].

• Extended Reaction Time (5 Days): The presence of the bulky, electron-withdrawing ortho-bromo group subtly deactivates the aromatic system and creates steric hindrance around the vinyl moiety, necessitating prolonged reaction times to achieve meaningful conversion[2].

Step-by-Step Methodology

• Preparation of the Monomer:

  • Take 53.3 mg (0.25 mmol) of 2-bromo-1-methoxy-4-vinylbenzene[2].

  • Self-Validation Step: Ensure the monomer is freshly passed through basic alumina to remove the TBC stabilizer. Failure to do so will result in the TBC quenching the Lewis acid/Brønsted acid catalyst, leading to zero conversion.

• Reaction Assembly:

  • In an oven-dried Schlenk tube under an inert argon atmosphere, add the specific chiral catalyst (e.g., (S,S)-4.5n) at a loading of 2.5 mol%[2].

  • Inject 1.25 mL of anhydrous cyclohexane to achieve a 0.2 M concentration[2].

  • Introduce the aldehyde coupling partner (0.25 mmol) and the destabilized 2-bromo-1-methoxy-4-vinylbenzene.

• Execution and Monitoring:

  • Seal the tube and stir the reaction mixture at room temperature for 5 days[2].

  • Self-Validation Step: Monitor the reaction via TLC (Thin Layer Chromatography) or GC-MS. The disappearance of the UV-active vinylbenzene spot confirms consumption.

• Purification:

  • Directly load the crude reaction mixture onto a silica gel column.

  • Perform flash column chromatography using a gradient eluent system of n-pentane/MTBE (Methyl tert-butyl ether), starting from 100:0 and gradually increasing polarity to 80:20[2].

• Yield and Analysis:

  • Isolate the corresponding enantioenriched 1,3-dioxane derivative. Expected yield under these specific conditions is approximately 34%, with an enantiomeric ratio (er) of 70.5:29.5[2].

Conclusion

2-Bromo-4-ethenyl-1-methoxybenzene is a sophisticated reagent requiring careful handling due to its propensity for polymerization. However, when properly stabilized with TBC and strategically deployed, its orthogonal functional groups make it an invaluable asset for constructing complex, chiral molecular architectures in drug discovery and materials science.

References

• Title: The Catalytic Asymmetric Intermolecular Prins Reaction Source: Universität zu Köln URL: [Link]

Sources

• 1. CAS:34039-30-0, 2-Bromo-4-ethenyl-1-methoxybenzene-毕得医药 [bidepharm.com]
• 2. kups.ub.uni-koeln.de [kups.ub.uni-koeln.de]

Toxicological Profiling and Safety Data Sheet (SDS) Guidelines for 3-Bromo-4-methoxystyrene

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Compound: 3-Bromo-4-methoxystyrene (IUPAC: 2-Bromo-1-methoxy-4-vinylbenzene) | CAS: 34039-30-0

Executive Summary

As a Senior Application Scientist, I approach chemical safety not as a static checklist, but as a dynamic understanding of molecular behavior. 3-Bromo-4-methoxystyrene is a highly specialized styrene derivative utilized in advanced cross-coupling reactions and the synthesis of functionalized polymers. Because empirical, long-term in vivo toxicological data for this specific derivative is sparse, we must employ a scientifically rigorous Read-Across methodology (QSAR) guided by the .

By analyzing the electronic and steric contributions of its substituents—the electron-donating methoxy group and the bulky, inductive electron-withdrawing bromine atom—we can accurately predict its metabolic fate, design robust safety protocols, and implement self-validating in vitro assays.

Physicochemical Properties & Chemical Identity

Understanding the physical properties is the first step in predicting both environmental behavior and biological uptake. The high predicted LogP indicates strong lipophilicity, meaning this compound will readily cross lipid bilayers.

Table 1: Chemical Identity and Physicochemical Properties

Property	Value / Descriptor
IUPAC Name	2-Bromo-1-methoxy-4-vinylbenzene
CAS Number	34039-30-0
Molecular Formula	C9H9BrO
Molecular Weight	213.07 g/mol
Appearance	Pale yellow to colorless liquid/solid
LogP (Predicted)	~3.5 (Highly lipophilic)
Reactivity	Prone to exothermic auto-polymerization

Data extrapolated from structural analogs via .

Toxicological Profile: A Mechanistic Approach

To establish a trustworthy safety profile, we must understand why this molecule exerts toxicity. The primary toxicophore is the vinyl group.

Mechanistic Causality: The para-methoxy group is a strong π -donor. By resonance, it pushes electron density into the aromatic ring and out to the vinyl group, raising the HOMO energy of the alkene. This makes the double bond highly susceptible to electrophilic epoxidation by hepatic Cytochrome P450 enzymes (specifically CYP2E1). The resulting epoxide is a highly reactive electrophile that can covalently bind to DNA (causing genotoxicity) or proteins (causing cytotoxicity). However, the bulky bromine atom at position 3 introduces steric hindrance, which slightly dampens this activation while simultaneously increasing the molecule's overall lipophilicity.

Metabolic activation of 3-bromo-4-methoxystyrene via CYP450 to a reactive epoxide.

Table 2: Read-Across Toxicological Summary

Endpoint	Surrogate Data Source	Estimated Hazard Level	Mechanistic Rationale
Acute Oral (LD50)		> 2000 mg/kg (Rat)	Bulky substitution reduces acute systemic absorption compared to bare styrene.
Skin/Eye Irritation	Bromobenzene / Styrene	Category 2 (Irritant)	Electron-rich vinyl group interacts with nucleophilic cellular surface thiols.
Mutagenicity	Styrene Oxide	Potential Positive	Epoxidation of the vinyl double bond leads to DNA adduct formation.

Safety Data Sheet (SDS) Core Directives

Based on the mechanistic profile, the following handling and storage parameters must be strictly enforced.

Hazard Identification (GHS)

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• H411: Toxic to aquatic life with long-lasting effects (due to high LogP and halogenation).

Handling, Storage, and PPE

• Polymerization Hazard: The electron-rich nature of the monomer makes it highly susceptible to radical-initiated auto-polymerization. Causality: Polymerization is highly exothermic and can lead to catastrophic container rupture. The compound must be stored with a radical inhibitor (e.g., 4-tert-butylcatechol, TBC) at 2–8°C, protected from light.

• PPE: Standard latex is insufficient due to the compound's lipophilicity. Use heavy-duty Nitrile gloves (breakthrough time >480 mins) and a Type ABEK respirator when handling outside a fume hood.

Experimental Protocols: In Vitro Toxicological Assessment

To empirically validate the read-across data, laboratories must conduct standardized in vitro testing following.

The following protocol outlines a self-validating system for assessing hepatotoxicity. It is designed to measure the depletion of Glutathione (GSH)—the primary detoxification pathway for epoxides—prior to measuring total cell death.

High-throughput in vitro workflow for evaluating hepatotoxicity and GSH depletion.

Step-by-Step Methodology: High-Throughput Hepatotoxicity Screening

Step 1: Cell Seeding (HepG2)

• Action: Seed HepG2 cells at 10,000 cells/well in a 96-well opaque-walled plate using DMEM + 10% FBS. Incubate for 24 hours at 37°C, 5% CO2.

• Causality: HepG2 cells are utilized because they retain basal CYP450 activity, which is absolutely critical for generating the reactive epoxide intermediate necessary to observe toxicity.

Step 2: Compound Preparation & Dosing (The Self-Validating Matrix)

• Action: Prepare a 100 mM stock of 3-bromo-4-methoxystyrene in DMSO. Perform serial dilutions to dose cells from 0.1 µM to 100 µM.

• Internal Validation Controls:

  • Negative Control: 0.1% DMSO (Ensures the solvent is not causing baseline cytotoxicity).

  • Positive Control: 50 µM Styrene Oxide (Validates that the assay successfully detects epoxide-driven toxicity. If this fails, the entire plate is discarded).

Step 3: GSH Depletion Assay

• Action: After 12 hours of exposure, add 50 µM Monochlorobimane (mCB) to the wells. Incubate for 30 minutes and read fluorescence (Ex 390 nm / Em 490 nm).

• Causality: mCB is non-fluorescent until it is conjugated to GSH by Glutathione S-Transferase (GST). A drop in fluorescence directly quantifies the amount of GSH depleted by the reactive epoxide, serving as an early mechanistic biomarker.

Step 4: Cell Viability Readout

• Action: At 24 hours post-exposure, add CellTiter-Glo reagent to measure ATP levels via luminescence.

• Causality: ATP quantification is chosen over MTT assays because oxidative stress (caused by epoxides) can artificially skew mitochondrial reductase activity in MTT assays, leading to false viability readings. ATP provides a direct, uncorrupted correlation to metabolically active cells.

Step 5: Data Analysis

• Action: Plot dose-response curves using non-linear regression to calculate the IC50 for both GSH depletion and ATP reduction.

References

• National Center for Biotechnology Information (PubChem). 4-Methoxystyrene (CID 12507). Retrieved March 26, 2026, from[Link]

• European Chemicals Agency (ECHA). Grouping of Substances and Read-Across Framework. Retrieved March 26, 2026, from[Link]

• Organisation for Economic Co-operation and Development (OECD). OECD Guidelines for the Testing of Chemicals. Retrieved March 26, 2026, from[Link]

Protocols & Analytical Methods

step-by-step synthesis protocol for 2-bromo-4-ethenyl-1-methoxybenzene

Application Note: Synthesis Protocol for 2-Bromo-4-ethenyl-1-methoxybenzene

Introduction

2-Bromo-4-ethenyl-1-methoxybenzene (also known as 3-bromo-4-methoxystyrene, CAS: 34039-30-0) is a versatile halogenated styrene derivative utilized as a building block in advanced organic synthesis, cross-coupling reactions, and materials science. The presence of both a vinyl group and an aryl bromide handle allows for orthogonal functionalization. The most reliable and scalable method for synthesizing this compound is the Wittig olefination of 3-bromo-4-methoxybenzaldehyde[1]. This application note provides a self-validating, step-by-step protocol for this transformation, emphasizing mechanistic rationale and practical purification techniques.

Mechanistic Overview and Workflow

The synthesis relies on the classic Wittig reaction, which converts an aldehyde into an alkene using a phosphonium ylide[2]. In this protocol, methyltriphenylphosphonium bromide is deprotonated by a strong base to form the reactive methylenetriphenylphosphorane ylide. Subsequent nucleophilic attack on the carbonyl carbon of 3-bromo-4-methoxybenzaldehyde forms a betaine intermediate, which cyclizes to an oxaphosphetane before collapsing to yield the desired terminal alkene and triphenylphosphine oxide (Ph3P=O).

Experimental workflow for the Wittig olefination of 3-bromo-4-methoxybenzaldehyde.

Experimental Design and Causality

• Base Selection: Potassium tert-butoxide (KOtBu) is selected over n-butyllithium (n-BuLi). While n-BuLi is a common base for ylide generation, it carries a significant risk of unwanted halogen-metal exchange with the aryl bromide moiety of the substrate[3]. KOtBu is sufficiently basic to deprotonate the phosphonium salt without interfering with the aryl bromide.

• Byproduct Management: The primary challenge in Wittig olefinations is the removal of stoichiometric triphenylphosphine oxide. A specialized trituration step using cold hexanes is incorporated prior to chromatography to precipitate the bulk of the Ph3P=O, preventing column overloading and ensuring high purity of the final product.

Quantitative Data: Reagent Table

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Role
3-Bromo-4-methoxybenzaldehyde	215.04	1.00	2.15 g	Starting Material
Methyltriphenylphosphonium bromide	357.22	1.20	4.29 g	Wittig Reagent
Potassium tert-butoxide (KOtBu)	112.21	1.25	1.40 g	Base
Tetrahydrofuran (THF), Anhydrous	72.11	-	50 mL	Solvent
Saturated NH₄Cl (aq)	-	-	30 mL	Quenching Agent

Step-by-Step Synthesis Protocol

1. Preparation of the Ylide

• Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Cool under a stream of dry Argon or Nitrogen.

• Add 4.29 g (12.0 mmol) of methyltriphenylphosphonium bromide to the flask.

• Inject 30 mL of anhydrous THF and stir the suspension. Cool the mixture to 0 °C using an ice-water bath.

• Add 1.40 g (12.5 mmol) of KOtBu in small portions over 5 minutes.

  • Causality Check: The suspension will transition to a bright yellow color, confirming the successful deprotonation and formation of the methylenetriphenylphosphorane ylide. Allow the mixture to stir at 0 °C for 30 minutes to ensure complete ylide generation.

2. Addition of the Aldehyde

• In a separate dry vial, dissolve 2.15 g (10.0 mmol) of 3-bromo-4-methoxybenzaldehyde[4] in 20 mL of anhydrous THF.

• Using a syringe, add the aldehyde solution dropwise to the ylide mixture at 0 °C over 10-15 minutes.

  • Causality Check: Dropwise addition controls the exothermic nature of the betaine formation and prevents localized heating, which can lead to side reactions or degradation.

3. Reaction Incubation

• Remove the ice bath and allow the reaction mixture to naturally warm to room temperature (approx. 20-25 °C).

• Stir the reaction for 2 to 4 hours. Monitor the progress via Thin Layer Chromatography (TLC) using a 9:1 Hexanes/Ethyl Acetate solvent system. The starting material (UV active, lower Rf) should be fully consumed, replaced by a new, less polar spot corresponding to the styrene product.

4. Quenching and Extraction

• Once TLC confirms completion, cool the flask back to 0 °C and carefully quench the reaction by adding 30 mL of saturated aqueous ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Combine the organic extracts and wash with 30 mL of brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator to yield a crude, sticky solid.

5. Purification and Ph3P=O Removal

• Trituration: Suspend the crude residue in 20 mL of cold hexanes and stir vigorously for 15 minutes. The desired product is highly soluble in hexanes, whereas the triphenylphosphine oxide byproduct is largely insoluble.

• Filter the suspension through a sintered glass funnel or a short pad of Celite, washing the filter cake with an additional 10 mL of cold hexanes.

• Concentrate the filtrate to obtain the enriched product.

• Chromatography: Purify the concentrated filtrate via flash column chromatography on silica gel, eluting with 100% Hexanes to 95:5 Hexanes/Ethyl Acetate.

• Collect the fractions containing the product, pool them, and remove the solvent under reduced pressure to afford 2-bromo-4-ethenyl-1-methoxybenzene as a colorless to pale-yellow oil.

Self-Validation and Analytical Characterization

To ensure the trustworthiness of the synthesized batch, verify the product identity and purity using the following techniques:

• ¹H NMR (CDCl₃): Look for the characteristic terminal vinyl protons (a doublet of doublets for the internal vinyl proton around 6.6 ppm, and two distinct doublets for the terminal CH₂ protons around 5.6 ppm and 5.1 ppm). The methoxy group should appear as a sharp singlet near 3.9 ppm.

• GC-MS: Confirm the molecular weight. The mass spectrum should display a molecular ion peak (M⁺) at m/z ~212/214 with a 1:1 isotopic pattern, characteristic of a single bromine atom.

References

• Title: An In-depth Technical Guide to the Physicochemical Properties of 3-Bromo-4-methoxybenzaldehyde. Source: Benchchem. URL: [1]

• Title: Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Source: PMC (National Institutes of Health). URL: [3]

• Title: PBu3-Mediated Vinylogous Wittig Reaction of α-Methyl Allenoates with Aldehydes and Mechanistic Investigations. Source: The Journal of Organic Chemistry (ACS). URL: [2]

• Title: ASYMMETRIC SYNTHESIS OF O-METHYLNEFERINE. Source: Kobe Pharmaceutical University (CLOCKSS). URL:

• Title: 3-Bromo-4-methoxybenzaldehyde | CAS#:34841-06-0. Source: Chemsrc. URL: [4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Bromo-4-methoxybenzaldehyde | CAS#:34841-06-0 | Chemsrc [chemsrc.com]

Application Notes and Protocols for the Palladium-Catalyzed Suzuki-Miyaura Coupling of 2-Bromo-4-ethenyl-1-methoxybenzene

Introduction: The Strategic Importance of Vinyl-Substituted Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, celebrated for its remarkable ability to forge carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] This powerful palladium-catalyzed transformation has revolutionized the synthesis of biaryl and substituted aromatic compounds, which are pivotal structural motifs in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[1][3] Among the diverse applications of this reaction, the synthesis of vinyl-substituted biaryls holds particular significance. These structures serve as versatile intermediates, amenable to a wide range of subsequent transformations, and are found in numerous biologically active molecules and conjugated materials.[4][5]

This technical guide provides a comprehensive overview and detailed protocols for the Suzuki-Miyaura coupling of a specific and valuable building block: 2-bromo-4-ethenyl-1-methoxybenzene. This substrate presents a unique combination of structural features: an ortho-bromo substituent, an electron-donating para-methoxy group, and a reactive ethenyl (vinyl) moiety. Understanding and mastering the coupling of this substrate is of considerable interest to researchers and professionals in drug development and materials science. The protocols and insights provided herein are designed to be a self-validating system, grounded in established mechanistic principles and field-proven experimental choices.

Mechanistic Underpinnings: A Palladium-Catalyzed Symphony

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst that shuttles between the Pd(0) and Pd(II) oxidation states.[6][7][8] A deep understanding of this mechanism is paramount for troubleshooting and optimizing reaction conditions. The three key stages are:

• Oxidative Addition: The catalytic cycle is initiated by the insertion of the active Pd(0) species into the carbon-bromine bond of 2-bromo-4-ethenyl-1-methoxybenzene.[1][7][9] This is often the rate-determining step and results in the formation of a square-planar Pd(II) complex. The reactivity of aryl halides in this step generally follows the trend: I > Br > Cl.[10] For aryl bromides like our substrate, a variety of Pd(0) sources can be employed, often generated in situ from a Pd(II) precatalyst.

• Transmetalation: In this crucial step, the organic moiety from the organoboron reagent (e.g., a boronic acid) is transferred to the palladium center, displacing the bromide ion.[1][7][11] This process requires the activation of the boronic acid with a base. The base reacts with the boronic acid to form a more nucleophilic boronate species, which facilitates the transfer of the organic group to the palladium.

• Reductive Elimination: The final step involves the coupling of the two organic ligands on the palladium center, forming the desired biaryl product and regenerating the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[6][7][9]

Below is a visual representation of this elegant catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols: A Guide to Successful Coupling

The following protocols have been designed to provide a robust starting point for the Suzuki-Miyaura coupling of 2-bromo-4-ethenyl-1-methoxybenzene with a variety of arylboronic acids. The choice of catalyst, ligand, base, and solvent is critical for achieving high yields and purity.

Recommended Reagents and Equipment

• Substrate: 2-Bromo-4-ethenyl-1-methoxybenzene

• Coupling Partner: Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

• Palladium Precatalyst: Palladium(II) acetate (Pd(OAc)₂), Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or other suitable biarylphosphine ligands.[12]

• Base: Potassium phosphate (K₃PO₄), Potassium carbonate (K₂CO₃), or Cesium carbonate (Cs₂CO₃)

• Solvent: Anhydrous, degassed solvents such as 1,4-dioxane, toluene, or a mixture of toluene and water.

• Equipment: Schlenk flask or reaction vial, magnetic stirrer, heating mantle or oil bath, inert gas supply (argon or nitrogen), and standard laboratory glassware for workup and purification.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a reliable starting point for the coupling of 2-bromo-4-ethenyl-1-methoxybenzene with a range of arylboronic acids.

• Reaction Setup: To a dry Schlenk flask, add 2-bromo-4-ethenyl-1-methoxybenzene (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Catalyst and Ligand Addition: In a separate vial, pre-mix the palladium precatalyst (e.g., Pd(OAc)₂; 1-3 mol%) and the ligand (e.g., SPhos; 2-6 mol%) in a small amount of the reaction solvent. Add this catalyst/ligand mixture to the Schlenk flask.

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) three times to ensure an oxygen-free environment.[1]

• Solvent Addition: Add the degassed solvent via syringe. The reaction concentration is typically between 0.1 and 0.5 M with respect to the 2-bromo-4-ethenyl-1-methoxybenzene.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Representative Reaction Conditions and Outcomes

The following table summarizes typical reaction conditions and expected outcomes for the Suzuki-Miyaura coupling of 2-bromo-4-ethenyl-1-methoxybenzene with phenylboronic acid.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Toluene/H₂O (4:1)	100	12	>95
2	Pd₂(dba)₃ (1)	SPhos (4)	K₂CO₃ (2.5)	1,4-Dioxane	90	16	92
3	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2.0)	Toluene	110	10	88

Yields are based on isolated product after purification.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for performing the Suzuki-Miyaura coupling reaction.

Caption: A generalized experimental workflow for the Suzuki-Miyaura coupling.

Causality Behind Experimental Choices: A Deeper Dive

• Choice of Catalyst and Ligand: The selection of a highly active catalyst system is crucial, especially when dealing with potentially challenging substrates. For aryl bromides, a variety of palladium catalysts are effective.[13] The use of electron-rich and bulky phosphine ligands, such as the dialkylbiaryl phosphines (e.g., SPhos), has been shown to significantly enhance the rate of both oxidative addition and reductive elimination, leading to higher turnover numbers and allowing for lower catalyst loadings.[12]

• The Role of the Base: The base plays a multifaceted role in the Suzuki-Miyaura coupling. Its primary function is to activate the boronic acid by forming a more reactive boronate species.[11] The choice of base can also influence the reaction rate and the suppression of side reactions. Inorganic bases like potassium phosphate (K₃PO₄) and potassium carbonate (K₂CO₃) are commonly employed due to their efficacy and ease of removal.[12]

• Solvent System: The solvent system must be capable of dissolving both the organic and inorganic reagents to a sufficient extent. Aprotic solvents like 1,4-dioxane and toluene are frequently used.[10] In some cases, the addition of water can be beneficial, as organoboranes are compatible with aqueous conditions, and this can enhance the solubility of the base.[7] It is imperative that the solvents are degassed to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Trustworthiness: A Self-Validating System

The protocols described herein are designed to be robust and reproducible. The progress of the reaction can be easily monitored by standard analytical techniques such as TLC and GC-MS. The expected product, a vinyl-substituted biaryl, will have distinct spectroscopic signatures (¹H NMR, ¹³C NMR, and MS) that can be used to confirm its identity and purity. Any significant deviation from the expected outcome should prompt a systematic investigation of the reaction parameters, starting with the purity of the reagents and the integrity of the inert atmosphere.

Conclusion: A Versatile Tool for Molecular Innovation

The palladium-catalyzed Suzuki-Miyaura coupling of 2-bromo-4-ethenyl-1-methoxybenzene is a powerful and versatile transformation for the synthesis of valuable vinyl-substituted biaryl compounds. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can reliably and efficiently construct these important molecular scaffolds. The protocols and insights provided in this guide serve as a solid foundation for further exploration and application in the fields of drug discovery, materials science, and beyond.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Oldham, J. M., et al. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 1998. [Link]

• Boruah, M., et al. Mapping the molecular mechanism of zinc catalyzed Suzuki–Miyaura coupling reaction: a computational study. Organic & Biomolecular Chemistry, 2023. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Billingsley, K. L., et al. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC, 2007. [Link]

• Macharia, J. M., et al. The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv, 2021. [Link]

• ResearchGate. Palladium‐catalyzed Suzuki–Miyaura coupling with aryl and heteroaryl bromides using. [Link]

• ACS Publications. Palladium-Catalyzed Suzuki–Miyaura Reactions with Triazenyl-Tethered Aryl Bromides: Exploiting the Orthogonal Coupling Sites under Different Conditions. The Journal of Organic Chemistry. [Link]

• MDPI. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. [Link]

• Organic Chemistry Portal. Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Oxygen-Substituted Allylboronates with Aryl/Vinyl (Pseudo)Halides. [Link]

• RSC Publishing. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. [Link]

• ACS Figshare. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Oxygen-Substituted Allylboronates with Aryl/Vinyl (Pseudo)Halides. The Journal of Organic Chemistry. [Link]

• Molander, G. A., et al. Suzuki-Miyaura Cross–Coupling Reactions of Potassium Vinyltrifluoroborate with Aryl- and Heteroaryl Electrophiles. PMC. [Link]

• Wikipedia. Suzuki reaction. [Link]

• PMC. The Synthesis of Conjugated Bis-Aryl Vinyl Substrates and Their Photoelectrocyclization Reactions towards Phenanthrene Derivatives. [Link]

• Organic Chemistry Portal. A Versatile Synthesis of Vinyl-Substituted Heterocycles via Regio- and Enantioselective Pd-Catalyzed Tandem Allylic Substitution. [Link]

• PubChemLite. 2-bromo-4-ethynyl-1-methoxybenzene (C9H7BrO). [Link]

• PubChem. 2-Bromo-4-ethyl-1-methoxybenzene. [Link]

• Supporting Information. Hydrazone-Palladium Catalyzed Annulation of 1-Allyl-2-bromobenzene Derivatives with Internal Alkynes. [Link]

• PMC. Vinyl and Alkynyl Substituted Heterocycles as Privileged Scaffolds in Transition Metal Promoted Stereoselective Synthesis. [Link]

• ResearchGate. Examples of biaryl structure applications. [Link]

• MDPI. A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. [Link]

• NextSDS. 2-bromo-4-ethynyl-1-methoxybenzene — Chemical Substance Information. [Link]

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• 13. pubs.acs.org [pubs.acs.org]

Application Note: Scalable Functionalization of 2-Bromo-4-ethenyl-1-methoxybenzene via Turbo-Grignard Halogen-Magnesium Exchange

Introduction & Strategic Rationale

2-Bromo-4-ethenyl-1-methoxybenzene (commonly referred to as 2-bromo-4-vinylanisole) is a highly valuable bifunctional building block in pharmaceutical chemistry and advanced materials science. The presence of a terminal vinyl group allows for downstream olefin metathesis, Heck cross-couplings, or polymerization, while the bromo-anisole core provides a distinct handle for electrophilic functionalization.

However, functionalizing the C2 position via traditional organometallic methods presents a significant chemoselectivity challenge. Standard halogen-lithium exchange using n-butyllithium (n-BuLi) requires strict cryogenic conditions (–78 °C) to prevent the highly reactive organolithium intermediate from triggering anionic polymerization of the styrene-like vinyl group 1.

To overcome the scalability limitations and safety hazards of cryogenic processing, this protocol utilizes the "Turbo-Grignard" reagent (iPrMgCl·LiCl) pioneered by Paul Knochel. This approach enables a rapid, high-yielding bromine-magnesium (Br/Mg) exchange at 0 °C to room temperature, maintaining complete integrity of the sensitive vinyl moiety 2.

Mechanistic Insights: The Role of the Turbo-Grignard

Standard Grignard reagents (like iPrMgCl) exist as polymeric aggregates in ethereal solvents, rendering them relatively unreactive toward electron-rich aryl bromides like 2-bromo-4-vinylanisole. The addition of stoichiometric lithium chloride (LiCl) breaks these oligomers, forming a highly nucleophilic magnesiate complex, [iPrMgCl₂]⁻Li⁺ 2.

This structural modification drastically accelerates the Br/Mg exchange rate. Consequently, the exchange can be performed at 0 °C, generating the intermediate 2-(chloromagnesio)-4-ethenyl-1-methoxybenzene. Unlike its lithium counterpart, this organomagnesium intermediate is mild enough to avoid self-condensation or vinyl polymerization, yet sufficiently reactive to be trapped by various electrophiles (e.g., aldehydes, ketones, or N,N-dimethylformamide) 3.

Experimental Workflow

Workflow for the Turbo-Grignard mediated functionalization of 2-bromo-4-vinylanisole.

Quantitative Data: Optimization of Exchange Conditions

The table below summarizes the optimization of the metalation step prior to trapping with N,N-Dimethylformamide (DMF) to yield 2-methoxy-5-vinylbenzaldehyde.

Reagent	Temperature	Time	Conversion / Yield	Observation
n-BuLi	–78 °C	0.5 h	85%	Requires cryogenic cooling; trace polymerization observed 1.
iPrMgCl	25 °C	12 h	< 30%	Sluggish exchange; incomplete conversion due to aggregation.
iPrMgCl·LiCl	0 °C to 25 °C	2 h	> 92%	Optimal; fast exchange, no vinyl degradation 2.

Detailed Step-by-Step Protocol

Target Product: 2-Methoxy-5-vinylbenzaldehyde

Materials & Reagents:

• 2-Bromo-4-ethenyl-1-methoxybenzene (1.0 equiv, 10 mmol, 2.13 g)

• iPrMgCl·LiCl (1.3 M in THF) (1.1 equiv, 11 mmol, 8.46 mL)

• Anhydrous Tetrahydrofuran (THF) (20 mL)

• N,N-Dimethylformamide (DMF), anhydrous (1.5 equiv, 15 mmol, 1.16 mL)

• Saturated aqueous NH₄Cl solution

Step 1: System Preparation

• Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under high vacuum, then backfill with dry Argon (repeat 3 times to ensure a strictly anhydrous environment).

• Add 2-bromo-4-ethenyl-1-methoxybenzene (2.13 g, 10 mmol) and 20 mL of anhydrous THF to the flask.

• Cool the solution to 0 °C using an ice-water bath.

Step 2: Halogen-Magnesium Exchange 4. Add iPrMgCl·LiCl (8.46 mL, 1.3 M in THF) dropwise via syringe over 10 minutes to maintain the internal temperature below 5 °C. 5. Remove the ice bath and allow the reaction mixture to stir at room temperature (20–25 °C) for 2 hours. 6. Self-Validating In-Process Control: Quench a 0.1 mL aliquot with saturated NH₄Cl and analyze via GC-MS or TLC to confirm the complete consumption of the starting bromide before proceeding.

Step 3: Electrophilic Trapping 7. Cool the newly formed Grignard solution to –15 °C using an ice/salt bath. 8. Add anhydrous DMF (1.16 mL, 15 mmol) dropwise. 9. Stir the mixture at –15 °C for 30 minutes, then allow it to slowly warm to room temperature over 1 hour.

Step 4: Quenching and Workup 10. Quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl at 0 °C. Causality Note: This mild acidic quench is strictly required to hydrolyze the tetrahedral hemiaminal intermediate formed from the DMF addition, thereby releasing the final aldehyde and dimethylamine. 11. Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 × 20 mL). 12. Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 13. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford 2-methoxy-5-vinylbenzaldehyde as a pale yellow oil.

Mechanistic Pathway

Mechanistic pathway of the Br/Mg exchange and subsequent formylation.

References

• A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. Organic-Chemistry.org (Angew. Chem. Int. Ed. 2004). 2

• Highly functionalized organomagnesium reagents prepared through halogen-metal exchange. NIH.gov (Angew. Chem. Int. Ed. 2003). 3

• EP3782977A1 - Cyclopropanation method and reagent. Google Patents. 1

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• 1. EP3782977A1 - Cyclopropanation method and reagent - Google Patents [patents.google.com]
• 2. A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides [organic-chemistry.org]
• 3. Highly functionalized organomagnesium reagents prepared through halogen-metal exchange - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Guide to Incorporating 3-bromo-4-methoxystyrene into Advanced Block Copolymer Networks

Abstract

This comprehensive guide details the synthesis, polymerization, and post-polymerization modification of 3-bromo-4-methoxystyrene for its incorporation into functional block copolymer networks. It provides researchers, scientists, and drug development professionals with a robust framework, from monomer synthesis to the creation of crosslinked polymer architectures. The protocols herein emphasize controlled radical polymerization techniques, specifically Atom Transfer Radical Polymerization (ATRP), to achieve well-defined block copolymers. Furthermore, this guide explores post-polymerization modification strategies to leverage the reactive bromine functionality, enabling the development of advanced materials for applications such as drug delivery.[1][2][3]

Introduction: The Strategic Importance of Functionalized Styrenic Monomers

Block copolymers, composed of chemically distinct polymer chains linked together, can self-assemble into a variety of ordered nanostructures.[4] This behavior is the foundation for their use in a wide range of applications, including the development of drug delivery vehicles.[1][2][3] The incorporation of functional monomers, such as substituted styrenes, into these block copolymers allows for precise control over their chemical and physical properties. This functionalization is a key strategy for creating materials with tailored characteristics.

3-bromo-4-methoxystyrene is a particularly valuable monomer in this context. The methoxy group influences the electronic properties of the styrene unit, while the bromo group serves as a versatile handle for a variety of post-polymerization modification reactions. This dual functionality enables the design of block copolymers that can be further elaborated into complex network structures with tunable properties.

The ability to create block copolymer networks is crucial for applications requiring stable, yet responsive, materials.[5][6] For instance, in drug delivery, a crosslinked network can provide a robust scaffold for encapsulating therapeutic agents, while the chemical nature of the network can be designed to control the release of the drug under specific physiological conditions.[1]

This guide will provide a detailed exploration of the synthesis of 3-bromo-4-methoxystyrene, its controlled polymerization into block copolymers, and subsequent transformation into functional networks.

Synthesis and Characterization of 3-bromo-4-methoxystyrene

The synthesis of 3-bromo-4-methoxystyrene is typically achieved through a multi-step process starting from commercially available precursors. A common route involves the Knoevenagel condensation of a substituted benzaldehyde with a suitable active methylene compound.[7][8]

Synthetic Protocol: 3-bromo-4-methoxystyrene

This protocol outlines the synthesis of 3-bromo-4-methoxystyrene from 3-bromo-4-methoxybenzaldehyde.

Materials:

• 3-bromo-4-methoxybenzaldehyde

• Isobutyl cyanoacetate[7][8]

• Piperidine[7][8]

• Toluene[8]

• Ethanol

• Standard laboratory glassware and purification apparatus

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-bromo-4-methoxybenzaldehyde and isobutyl cyanoacetate in toluene.

• Add a catalytic amount of piperidine to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, allow the mixture to cool to room temperature.

• Remove the toluene under reduced pressure.

• The resulting crude product can be purified by recrystallization from ethanol to yield the desired 3-bromo-4-methoxystyrene monomer.

Characterization Data

The successful synthesis of 3-bromo-4-methoxystyrene should be confirmed by standard analytical techniques.

Technique	Expected Observations
¹H NMR	Characteristic peaks for the vinyl protons, aromatic protons, and methoxy protons. The integration of these peaks should correspond to the expected proton count.
¹³C NMR	Resonances corresponding to the vinyl carbons, aromatic carbons (including the carbon attached to bromine), and the methoxy carbon.
FTIR	Vibrational bands for C=C stretching of the vinyl group, C-H stretching of the aromatic ring, and C-O stretching of the methoxy group.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight of 3-bromo-4-methoxystyrene. The isotopic pattern for bromine should also be observable.

Controlled Radical Polymerization of 3-bromo-4-methoxystyrene

To create well-defined block copolymers, it is essential to employ a controlled or "living" polymerization technique. Atom Transfer Radical Polymerization (ATRP) is a robust and versatile method for the polymerization of a wide range of monomers, including substituted styrenes.[9][10][11] ATRP allows for precise control over the molecular weight and dispersity (a measure of the uniformity of chain lengths) of the resulting polymer.

The electronic nature of the substituent on the styrene ring can significantly affect the polymerization rate. Monomers with electron-withdrawing groups tend to polymerize faster and with better control in ATRP.[9][10]

Experimental Workflow: ATRP of 3-bromo-4-methoxystyrene

Caption: Workflow for the ATRP of 3-bromo-4-methoxystyrene.

Protocol: Synthesis of a Poly(styrene)-b-poly(3-bromo-4-methoxystyrene) Block Copolymer

This protocol describes the synthesis of a diblock copolymer using a polystyrene macroinitiator.

Materials:

• Polystyrene-Br macroinitiator (synthesized via ATRP of styrene)

• 3-bromo-4-methoxystyrene

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole

• Methanol

• Standard Schlenk line equipment

Procedure:

• To a Schlenk flask, add the polystyrene-Br macroinitiator, 3-bromo-4-methoxystyrene, and anisole.

• In a separate Schlenk flask, add CuBr and PMDETA.

• Subject both flasks to several freeze-pump-thaw cycles to remove dissolved oxygen.

• Under an inert atmosphere (e.g., argon), transfer the anisole solution of the macroinitiator and monomer to the flask containing the catalyst system.

• Place the reaction flask in a preheated oil bath at the desired temperature (e.g., 90 °C) and stir.

• Monitor the progress of the polymerization by taking samples at regular intervals and analyzing them by Gas Chromatography (GC) for monomer conversion and Gel Permeation Chromatography (GPC) for molecular weight and dispersity.

• Once the desired conversion is reached, quench the polymerization by exposing the reaction mixture to air and cooling to room temperature.

• Dilute the reaction mixture with a suitable solvent (e.g., tetrahydrofuran) and pass it through a short column of neutral alumina to remove the copper catalyst.

• Precipitate the polymer by adding the solution dropwise to a large excess of cold methanol.

• Filter and dry the resulting block copolymer under vacuum.

Post-Polymerization Modification and Network Formation

The bromine atoms on the poly(3-bromo-4-methoxystyrene) block provide reactive sites for a variety of post-polymerization modification reactions.[12][13] This allows for the introduction of new functional groups or for the crosslinking of the polymer chains to form a network.

Strategies for Post-Polymerization Modification

• Nucleophilic Substitution: The bromine can be displaced by various nucleophiles, such as azides, amines, or thiols, to introduce a wide range of functionalities. For example, conversion to an azide allows for subsequent "click" chemistry reactions.[14][15]

• Palladium-Catalyzed Cross-Coupling Reactions: Reactions such as Suzuki, Sonogashira, or Heck couplings can be used to form new carbon-carbon bonds, enabling the attachment of various organic moieties.

• Atom Transfer Radical Coupling (ATRC): This method can be used to couple the chain ends of the brominated polymers, leading to the formation of higher molecular weight structures or cyclic polymers.[16]

Formation of Block Copolymer Networks

Block copolymer networks can be formed by crosslinking the reactive domains of the block copolymers.[4][6] In the case of a block copolymer containing a poly(3-bromo-4-methoxystyrene) block, the crosslinking can be achieved by reacting the bromo groups with a multifunctional crosslinking agent.

Experimental Workflow: Network Formation

Caption: General workflow for forming a block copolymer network.

Protocol: Crosslinking with a Diamine

This protocol describes a general procedure for crosslinking a poly(styrene)-b-poly(3-bromo-4-methoxystyrene) block copolymer with a diamine crosslinker.

Materials:

• Poly(styrene)-b-poly(3-bromo-4-methoxystyrene)

• Diamine crosslinker (e.g., 1,6-hexanediamine)

• A non-nucleophilic base (e.g., diisopropylethylamine)

• A suitable solvent (e.g., N,N-dimethylformamide, DMF)

Procedure:

• Dissolve the block copolymer in DMF in a reaction vessel.

• Add the diamine crosslinker and the base to the solution.

• Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and stir.

• Monitor the formation of the network by observing the increase in viscosity of the solution. Gelation indicates the formation of a crosslinked network.

• The resulting gel can be purified by swelling in a good solvent for the polymer to remove any unreacted starting materials, followed by deswelling in a poor solvent.

• The purified network can then be dried under vacuum.

Applications in Drug Development

Functionalized block copolymer networks hold significant promise for advanced drug delivery systems.[1][2][3] The ability to precisely control the architecture and chemical functionality of these networks allows for the development of "smart" materials that can respond to specific biological cues.

• Controlled Release: The crosslink density and chemical nature of the network can be tailored to control the rate of drug diffusion from the polymer matrix.

• Targeted Delivery: By incorporating targeting ligands into the network, the drug-loaded nanoparticles can be directed to specific cells or tissues.[17]

• Stimuli-Responsive Systems: The network can be designed to degrade or change its properties in response to stimuli such as pH, temperature, or the presence of specific enzymes, leading to triggered drug release.

Conclusion

The incorporation of 3-bromo-4-methoxystyrene into block copolymers provides a powerful platform for the creation of advanced functional materials. The synthetic and polymerization protocols detailed in this guide offer a clear pathway for researchers to develop well-defined block copolymers. The versatility of the bromo-functionality opens up a vast landscape for post-polymerization modification and the formation of complex network architectures. These materials are poised to play a significant role in the future of drug delivery and other biomedical applications.

References

• Qiu, J., & Matyjaszewski, K. (n.d.). Polymerization of Substituted Styrenes by Atom Transfer Radical Polymerization. Macromolecules.
• (2018, June 12). Controlled Radical Polymerization of Styrene Mediated by Xanthene-9-thione and Its Derivatives.
• (n.d.). Desulfurization-bromination: direct chain-end modification of RAFT polymers - PMC.
• (n.d.). Polymerization of Substituted Styrenes by Atom Transfer Radical Polymerization | Macromolecules - ACS Publications.
• (n.d.). Functional block copolymer nanoparticles: toward the next generation of delivery vehicles.
• Danafar, H. (2016, July 12). Applications of Copolymeric Nanoparticles in Drug Delivery Systems - PubMed.
• (2024, September 19). Application Of Block Copolymer In In Drug Delivery - SINOPEG.
• (2019, March 28). Self-organization of gel networks formed by block copolymer stars.
• (2011, January 11). Functionalization of Block Copolymer Vesicle Surfaces - MDPI.
• (n.d.). Block copolymers – Knowledge and References - Taylor & Francis.
• Lee, I.-H., Discekici, E. H., Shankel, S. L., et al. (2017, December 14). Desulfurization–bromination: direct chain-end modification of RAFT polymers - eScholarship.
• (2024, March 8). Nitroxide-Mediated Controlled Radical Copolymerization of α-Trifluoromethylstyrenes with Styrenes - MDPI.
• (2000, August 17). Living Radical Polymerization of Para-Substituted Styrenes and Synthesis of Styrene-Based Copolymers with Rhenium and Iron Complex Catalysts | Macromolecules - ACS Publications.
• (n.d.). 1 History of Post-polymerization Modification - Wiley-VCH.
• (n.d.). Networks of gel-forming triblock copolymer solutions: In situ SANS and rheological measurements - ERDA.
• (n.d.). Synthesis and styrene copolymerization of novel bromo, chloro, methoxy, and methyl ring-disubstituted isobutyl phenylcyanoacrylates | ChemRxiv.
• Gong, J., Zhang, A., Bai, H., et al. (2012, December 14). Formation of nanoscale networks: selectively swelling amphiphilic block copolymers with ... - RSC Publishing.
• (n.d.). Synthesis and styrene copolymerization of novel bromo, chloro, methoxy, and methyl ring-disubstituted isobutyl phenylcyanoacrylates - ResearchGate.
• (2022, August 10). Post-polymerisation approaches for the rapid modification of conjugated polymer properties.
• (2025, August 29). Self-assembled block copolymer domains as macromolecular ion transport systems in biological membranes - PMC.
• (2021, June 5). Universal Chain-End Coupling Conditions for Brominated Polystyrenes, Polyacrylates, and Polymethacrylates - MDPI.
• (2025, November 17). Architecture Effect on Network Phase Formation from Controlled Self-Assembly of High-χ Block Copolymers | Macromolecules - ACS Publications.
• (n.d.). Visible light-controlled living cationic polymerization of methoxystyrene - PMC - NIH.
• Hurley, C. M., Changez, M., Johnstone, M. E., et al. (2024, January 2). Synthesis and Self-Assembly of the Amphiphilic Homopolymers Poly(4-hydroxystyrene) and Poly(4-(4- bromophenyloxy)styrene) - OSTI.
• (2021, October 1). Aspects of the Synthesis of Poly(styrene-block-isobutylene-block-styrene) by TiCl 4 -Co-initiated Cationic Polymerization in Open Conditions - MDPI.

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• 3. Application Of Block Copolymer In In Drug Delivery [sinopeg.com]
• 4. Formation of nanoscale networks: selectively swelling amphiphilic block copolymers with CO2-expanded liquids - Nanoscale (RSC Publishing) [pubs.rsc.org]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Conversion Rates in 3-Bromo-4-Methoxystyrene Cross-Coupling Reactions

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with 3-bromo-4-methoxystyrene as a substrate. Here, we move beyond generic protocols to provide in-depth, mechanism-driven troubleshooting strategies to diagnose and resolve issues leading to low conversion rates.

Understanding the Substrate: The Unique Reactivity of 3-Bromo-4-Methoxystyrene

3-Bromo-4-methoxystyrene is a versatile building block, but its electronic and structural features present specific challenges in cross-coupling reactions.

• Electronic Effects : The methoxy group (-OCH₃) is a strong electron-donating group (EDG) at the para-position. This increases electron density on the aromatic ring and at the C-Br bond, which can slow down the rate-determining oxidative addition step in many palladium-catalyzed cycles.[1] Conversely, the vinyl group can be prone to polymerization under certain conditions, especially at elevated temperatures.[2]

• Bond Strength and Reactivity : The C(sp²)-Br bond of a vinyl bromide is generally more reactive than an aryl chloride but less reactive than an aryl iodide.[1][3] This intermediate reactivity requires carefully optimized conditions to achieve high yields.

This guide provides a systematic approach to troubleshooting the most common palladium-catalyzed reactions used with this substrate: Suzuki-Miyaura, Heck, and Sonogashira couplings.

Frequently Asked Questions (FAQs) & Systematic Troubleshooting

This section is structured in a question-and-answer format to directly address common problems. We will explore each reaction type, diagnose potential causes for low yields, and provide actionable solutions grounded in mechanistic principles.

Part 1: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds between a vinyl halide and an organoboron species. However, the electron-rich nature of 3-bromo-4-methoxystyrene demands careful tuning.

Question 1: My Suzuki-Miyaura reaction with 3-bromo-4-methoxystyrene has a very low yield. Where do I start troubleshooting?

Answer: Low conversion is a common problem that can be traced back to several key areas. A systematic check of your catalyst system, reaction conditions, and reagents is the most effective approach.[4] The primary suspects are inefficient oxidative addition or transmetalation, or competing side reactions.

Troubleshooting Workflow: Suzuki-Miyaura Coupling

A systematic workflow for troubleshooting low Suzuki coupling yields.

Question 2: Why is the choice of ligand so critical for 3-bromo-4-methoxystyrene?

Answer: The ligand plays a crucial role in facilitating both the oxidative addition and reductive elimination steps.[5] Because the electron-donating methoxy group makes the C-Br bond less electrophilic, a highly active catalyst is required.

• Causality : Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, or tri-tert-butylphosphine, P(t-Bu)₃) are often necessary.[6] The electron-donating nature of these ligands increases the electron density on the palladium center, which promotes the oxidative addition of the electron-rich vinyl bromide.[7] The steric bulk of the ligand accelerates the final reductive elimination step to release the product and regenerate the active Pd(0) catalyst.[5]

Question 3: I'm observing significant dehalogenation (formation of 4-methoxystyrene) and/or homocoupling of my boronic acid. What causes this?

Answer: These side reactions are classic signs of problems with catalyst stability and oxygen contamination.

• Dehalogenation : This occurs when the organopalladium intermediate reacts with a proton source (like water or alcohol in the solvent, or from the base) before it can undergo transmetalation. Using a milder base (e.g., K₂CO₃ instead of stronger alkoxides) or lowering the reaction temperature can sometimes minimize this pathway.[4]

• Boronic Acid Homocoupling : This side reaction is often promoted by the presence of oxygen, which can oxidize the Pd(0) catalyst to Pd(II) species that facilitate the unwanted dimerization of the boronic acid.[4]

  • Solution : The most critical factor to prevent this is rigorous degassing of all solvents and reagents (including the water used with the base).[4][8] This can be achieved by bubbling an inert gas (Argon or Nitrogen) through the liquids for an extended period or by using several freeze-pump-thaw cycles.[4][9]

Part 2: The Heck Coupling

The Heck reaction couples the vinyl bromide with an alkene. For 3-bromo-4-methoxystyrene, the key challenges are ensuring complete reaction and controlling regioselectivity.

Question 4: My Heck reaction is sluggish, and I'm left with unreacted starting material. How can I drive it to completion?

Answer: Sluggish Heck reactions with electron-rich bromides are common. The issue often lies with the catalyst activity, solvent, or base.

• Catalyst & Temperature : A more active catalyst system may be required. While Pd(OAc)₂ with PPh₃ is a classic choice, systems like Pd(OAc)₂/XPhos or [Pd₂(dba)₃]/XPhos can show significantly higher efficiency, especially at elevated temperatures (110-140 °C).[10]

• Solvent Choice : High-boiling polar aprotic solvents like DMF or DMA are often used to achieve the necessary temperatures for activating less reactive bromides.[10][11]

• Base : The base is critical for regenerating the active Pd(0) catalyst at the end of the cycle.[12] Inorganic bases like K₂CO₃ or organic bases like triethylamine (TEA) are commonly employed. Ensure the base is anhydrous and finely powdered for consistent results.[2][13]

Question 5: I'm getting poor regioselectivity in my Heck reaction. How do I control where the alkene adds?

Answer: The regioselectivity of the Heck reaction (formation of linear vs. branched products) is sensitive to electronic effects and the specific catalytic system used.

• Mechanism Insight : For styrenes, the formation of the linear trans-stilbene product is generally favored.[11] The reaction proceeds via migratory insertion of the olefin into the Pd-C bond, followed by β-hydride elimination. For 4-methoxystyrene, the electron-donating group can influence the electronics of the double bond, but the trans product is typically the major isomer due to steric factors.[11][14] If you are observing significant amounts of the branched (geminal) product, consider screening different phosphine ligands, as ligand sterics can influence the migratory insertion step.

Part 3: The Sonogashira Coupling

The Sonogashira coupling is used to form a C(sp²)-C(sp) bond between the vinyl bromide and a terminal alkyne. The primary challenges are catalyst deactivation and homocoupling of the alkyne.

Question 6: My Sonogashira coupling is failing completely. Should I suspect the palladium or the copper co-catalyst?

Answer: Both are potential points of failure. The traditional Sonogashira reaction relies on a dual catalytic cycle.[15][16]

• Palladium Cycle : As with other couplings, the Pd(0) catalyst must undergo oxidative addition with the 3-bromo-4-methoxystyrene. An inactive palladium catalyst (due to oxidation) will halt the entire process.

• Copper Cycle : The copper(I) co-catalyst reacts with the terminal alkyne to form a copper acetylide intermediate. This species then engages in transmetalation with the organopalladium complex. If your Cu(I) source is oxidized or inactive, this crucial step will fail.

Question 7: My main byproduct is the homocoupled alkyne (Glaser coupling). How can I avoid this?

Answer: Glaser-Hay homocoupling is a classic side reaction in Sonogashira chemistry, promoted by the copper co-catalyst, especially in the presence of oxygen.[17]

• Solution 1: Rigorous Oxygen Exclusion : As with Suzuki homocoupling, ensuring your reaction is under a strict inert atmosphere is paramount. Degas all solvents and reagents thoroughly.

• Solution 2: Copper-Free Conditions : To completely eliminate this side reaction, consider a copper-free Sonogashira protocol.[17] These methods often rely on more sophisticated palladium/ligand systems (e.g., (AllylPdCl)₂ / P(t-Bu)₃) and an amine base to facilitate the direct reaction between the alkyne and the palladium center.[17] These conditions can be milder and provide excellent yields, especially for valuable or limited alkyne substrates.[17]

Data & Parameter Summary Tables

For ease of reference, the following tables summarize recommended starting conditions for optimizing cross-coupling reactions with 3-bromo-4-methoxystyrene.

Table 1: Recommended Catalyst, Ligand, and Base Combinations

Reaction Type	Palladium Precursor	Ligand	Base	Typical Solvent(s)
Suzuki-Miyaura	Pd(OAc)₂ or Pd₂(dba)₃	SPhos, XPhos, P(t-Bu)₃	K₂CO₃, K₃PO₄, Cs₂CO₃	Dioxane/H₂O, Toluene, THF/H₂O
Heck	Pd(OAc)₂	PPh₃, P(o-tol)₃, XPhos	K₂CO₃, TEA, NaOAc	DMF, DMA, Acetonitrile
Sonogashira (Cu)	Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄	PPh₃	TEA, Diisopropylamine	THF, DMF
Sonogashira (Cu-free)	(AllylPdCl)₂ or Pd₂(dba)₃	P(t-Bu)₃	Amine Base (e.g., DBU)	DMF, MeCN

Table 2: General Reaction Parameters

Parameter	Suzuki-Miyaura	Heck	Sonogashira
Temperature	80 - 110 °C	80 - 140 °C[13]	Room Temp to 100 °C
Catalyst Loading	1 - 5 mol%	1 - 5 mol%	1 - 5 mol% Pd, 2-10 mol% CuI
Equivalents of Partner	1.1 - 1.5 eq. Boronic Acid	1.1 - 1.5 eq. Alkene	1.1 - 1.5 eq. Alkyne
Atmosphere	Strictly Inert (Ar/N₂)[8]	Inert (Ar/N₂)	Strictly Inert (Ar/N₂)[15]

Detailed Experimental Protocols

The following are generalized, robust starting protocols. Optimization may be necessary for specific coupling partners.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol is adapted from general procedures for coupling aryl bromides using modern catalyst systems.[18][19]

• Setup : To a flame-dried Schlenk flask under an argon atmosphere, add 3-bromo-4-methoxystyrene (1.0 eq.), the desired arylboronic acid (1.2 eq.), and finely powdered potassium phosphate (K₃PO₄) (2.0 eq.).

• Catalyst Preparation : In a separate vial, add Pd(OAc)₂ (2 mol%) and SPhos (4 mol%). Purge the vial with argon.

• Solvent Addition : Add degassed 1,4-dioxane and degassed water (e.g., 4:1 v/v) to the Schlenk flask via syringe.

• Reaction Initiation : Add the catalyst/ligand mixture to the Schlenk flask.

• Heating : Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring : Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-24 hours.

• Workup : After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Heck Cross-Coupling

This protocol is based on standard conditions for Heck reactions of aryl bromides.[11][13]

• Setup : To a Schlenk tube, add Pd(OAc)₂ (2 mol%) and XPhos (4 mol%). Purge with argon.

• Reagent Addition : Add 3-bromo-4-methoxystyrene (1.0 eq.), the desired alkene (e.g., styrene or an acrylate, 1.2 eq.), and anhydrous potassium carbonate (K₂CO₃) (2.0 eq.).

• Solvent & Heating : Add anhydrous, degassed DMF via syringe. Heat the mixture to 120-140 °C and stir overnight.

• Monitoring & Workup : Monitor by TLC or GC-MS. Upon completion, cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate or ether). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. Purify by column chromatography.

Protocol 3: Copper-Free Sonogashira Cross-Coupling

This protocol is adapted from a mild, copper-free method developed to avoid alkyne homocoupling.[17]

• Catalyst Preparation : In a Schlenk tube under argon, add (AllylPdCl)₂ (1 mol%) and P(t-Bu)₃ (4 mol%). Add anhydrous, degassed DMF and stir for 10 minutes to form the active Pd(0) catalyst.

• Reagent Addition : To the catalyst solution, add 3-bromo-4-methoxystyrene (1.0 eq.), the terminal alkyne (1.2 eq.), and an amine base (e.g., DBU, 2.0 eq.).

• Reaction : Stir the reaction at room temperature. The reaction is often complete within a few hours.

• Monitoring & Workup : Monitor by TLC or GC-MS. Once complete, partition the mixture between water and diethyl ether. Separate the layers and extract the aqueous phase with ether. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by column chromatography.

Mechanistic Insights & Visualizations

Understanding the catalytic cycle is key to rational troubleshooting. Below are simplified diagrams for each reaction.

Catalytic Cycles

Simplified Suzuki-Miyaura catalytic cycle.

Simplified Heck catalytic cycle.

Simplified Sonogashira catalytic cycle.

References

• Soheili, A., et al. (2003). Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters. [Link]

• Bora, U., et al. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances. [Link]

• Bull, J. A., et al. (2014). Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. Journal of the American Chemical Society. [Link]

• Lu, G., et al. (2010). Aqueous Sonogashira coupling of aryl halides with 1-alkynes under mild conditions: use of surfactants in cross-coupling reactions. Green Chemistry. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. organic-chemistry.org. [Link]

• Wikipedia. Suzuki reaction. en.wikipedia.org. [Link]

• Pawluc, P., et al. (2024). Heck Coupling of 10,10′-Dibromo-9,9′-bianthracene with Para-Substituted Styrenes—Evaluation of the Reaction as a Method for Synthesising Polyunsaturated Bianthracene Derivatives. Molecules. [Link]

• Wang, L., et al. (2023). Coupling of alkynes and aryl halides with nickel-catalyzed Sonogashira reactions. Cell Reports Physical Science. [Link]

• Nilsson, P., et al. (2004). Reactivity and Regioselectivity in the Heck Reaction: Hammett Study of 4-Substituted Styrenes. Organometallics. [Link]

• Al-Masum, M., & El-Hely, M. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts. [Link]

• Kantam, M. L., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Suzuki Coupling. organic-chemistry.org. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. chem.libretexts.org. [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction? reddit.com. [Link]

• Wallace, D. J., & Chen, C. (2002). Generation of Substituted Styrenes via Suzuki Cross-Coupling of Aryl Halides with 2,4,6-Trivinylcyclotriboroxane. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction? researchgate.net. [Link]

• Wang, X., et al. (2010). An Improved Palladium-Catalyzed Conversion of Aryl and Vinyl Triflates to Bromides and Chlorides. Organic letters. [Link]

• He, T., et al. (2015). Suzuki Coupling Reaction as Post-Polymerization Modification: A Promising Protocol for Construction of Cyclic-Brush Polymers and More. Polymer Chemistry. [Link]

• Malig, T. C., et al. (2019). Mizoroki–Heck Cross-Coupling of Bromobenzenes with Styrenes: Another Example of Pd-Catalyzed Cross-Coupling with Potential Safety Hazards. Organic Process Research & Development. [Link]

• Wikipedia. Sonogashira coupling. en.wikipedia.org. [Link]

• Peng, C., et al. (2007). Palladium-Catalyzed Cross-Coupling of Aryl or Vinyl Iodides with Ethyl Diazoacetate. Journal of the American Chemical Society. [Link]

• Amatore, C., et al. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? researchgate.net. [Link]

• Wallow, T. I., & Novak, B. M. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). The Heck coupling reaction of aryl bromides with styrene. researchgate.net. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. chem.libretexts.org. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. chem.libretexts.org. [Link]

• Bora, U., et al. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 14. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03533F [pubs.rsc.org]
• 15. Sonogashira Coupling [organic-chemistry.org]
• 16. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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• 19. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving GC-MS Peak Overlap for 2-Bromo-4-Ethenyl-1-Methoxybenzene

Welcome to the Technical Support Center tailored for researchers, analytical scientists, and drug development professionals. The analysis of 2-bromo-4-ethenyl-1-methoxybenzene (CAS: 34039-30-0) presents distinct chromatographic challenges. Featuring a polarizable aromatic ring, a methoxy ether, a halogen (bromine), and a highly reactive ethenyl (vinyl) group, this compound is exceptionally susceptible to co-elution with positional isomers, complex matrix components, and inlet degradation products.

This guide provides an authoritative, self-validating framework to diagnose and resolve peak overlap using both physical chromatographic optimization and mathematical mass spectral deconvolution.

Diagnostic Workflow

Diagnostic and resolution workflow for GC-MS co-eluting peaks.

Frequently Asked Questions (FAQs) & Troubleshooting

Q: My chromatogram shows a broad or asymmetrical peak at the expected retention time. How do I confirm if this is co-elution or simply poor peak shape? A: Confirming co-elution requires analyzing the mass spectral data across the peak's elution profile. Co-eluting isomers or matrix components often manifest as shoulders on a larger peak or result in broader, asymmetric (fronting or tailing) peaks[1]. In full scan mode, extract spectra at the beginning, apex, and tail of the peak. If the mass spectra change across these points, multiple compounds are present[1]. For 2-bromo-4-ethenyl-1-methoxybenzene, track the molecular ions for the bromine isotopes: M+ (m/z 212) and M+2 (m/z 214). A true single-component peak will maintain a strict ~1:1 ratio of these ions across its entire width.

Q: If I confirm co-elution of structural isomers, how should I adjust my stationary phase to achieve physical separation? A: Separation is governed by the principle of "like dissolves like." Non-polar columns (e.g., 100% PDMS) rely exclusively on dispersive (van der Waals) forces, which are often insufficient for resolving closely related aromatic isomers. By switching to an intermediate polar phase (e.g., 5% to 35% phenyl-methylpolysiloxane), you introduce dipole-dipole and π-π interactions. These interactions selectively retain aromatic and halogenated compounds based on their unique polarizabilities, significantly improving the selectivity factor (α).

Q: The ethenyl group in my analyte is highly reactive. Could this be causing the peak distortion rather than co-elution? A: Yes. The ethenyl (vinyl) moiety is prone to thermal polymerization or degradation in hot GC inlets. If the compound degrades, it can create a continuous baseline rise or severe tailing that mimics co-elution. To prevent this, lower the inlet temperature (e.g., 220°C instead of 250°C), use an ultra-inert deactivated liner, and ensure the sample is chemically stabilized prior to injection.

Q: When physical separation is impossible due to matrix complexity, how can I mathematically resolve the overlapping peaks? A: You can utilize the Automated Mass Spectral Deconvolution and Identification System (AMDIS). To deal with coeluting signals, computational tools like AMDIS can resolve hundreds of total ion chromatogram (TIC) peaks simultaneously[2]. Deconvolution relies on extracting pure component spectra from a complex TIC by tracking the apex of individual extracted ion chromatograms (EICs)[3]. AMDIS mathematically separates overlapping signals based on unique spectral characteristics, stripping away chemical background noise to provide a "clean" spectrum for accurate integration and library matching[4].

Quantitative Data Summaries

Table 1: Stationary Phase Selection for Halogenated Aromatics

Column Phase Chemistry	Polarity	Primary Analyte Interactions	Resolution Potential for Isomers
100% Dimethylpolysiloxane	Non-polar	Dispersive	Low
5% Phenyl / 95% Dimethyl	Low-Mid	Dispersive, weak π-π	Moderate
35% Phenyl / 65% Dimethyl	Mid	Dipole-dipole, strong π-π	High (Recommended)
Trifluoropropyl	Mid-High	Dipole, halogen-specific	Very High

Table 2: AMDIS Deconvolution Parameter Optimization

Parameter	Optimal Setting	Causality / Rationale
Resolution	High	Forces the algorithm to distinguish closely eluting EIC apexes that differ by fractions of a second.
Sensitivity	Medium to High	Ensures low-abundance qualifier ions (e.g., m/z 197, loss of methyl) are detected to confirm identity.
Shape Requirements	Medium	Prevents the algorithm from discarding slightly asymmetrical peaks caused by active ethenyl group interactions.

Experimental Protocols

Protocol A: Step-by-Step Chromatographic Optimization

Objective: Maximize physical resolution of 2-bromo-4-ethenyl-1-methoxybenzene from co-eluting isomers.

• Column Installation: Install a mid-polarity column (e.g., 35% diphenyl/65% dimethyl polysiloxane, 30m x 0.25mm x 0.25µm).

  • Causality: The increased phenyl content enhances π-π interactions with the analyte's aromatic ring, differentiating it from aliphatic matrix interferences.

• Inlet Optimization: Set the split/splitless inlet temperature to 220°C and use a single-taper ultra-inert liner packed with deactivated glass wool.

  • Causality: Restricting the temperature to 220°C provides sufficient volatility for the compound (MW ~213 g/mol ) while preventing thermal polymerization of the reactive ethenyl group.

• Temperature Programming:

  • Initial: 60°C, hold for 1 min.

  • Ramp 1: 15°C/min to 140°C.

  • Ramp 2 (Critical Elution Window): 4°C/min to 180°C.

  • Ramp 3: 20°C/min to 280°C, hold for 5 mins.

  • Causality: A shallower ramp rate (4°C/min) through the specific elution temperature of the target compound increases the retention factor (k), allowing the stationary phase more time to exploit subtle dipole differences between isomers[1].

• Validation Check: Inject a standard mixture. Calculate the resolution ( Rs​ ) between the target peak and its closest neighbor. The protocol is verified as successful if Rs​≥1.5 (baseline resolution).

Protocol B: AMDIS Mass Spectral Deconvolution

Objective: Mathematically isolate the target analyte from a co-eluting matrix.

• Data Acquisition: Run the sample in full scan mode (m/z 50–300) with a high sampling rate (at least 8 scans across the peak width).

  • Causality: Deconvolution algorithms require high-density data points to accurately model the Gaussian shape of individual EICs and pinpoint their exact apexes.

• Software Initialization: Import the raw data file into AMDIS. Navigate to Analyze > Settings and apply the parameters from Table 2.

• Target Component Perception: Define the isotopic signature for 2-bromo-4-ethenyl-1-methoxybenzene. Set m/z 212 as the Target Ion, and m/z 214 and 197 as Qualifier Ions.

  • Causality: Bromine's natural isotopic distribution yields a highly specific 1:1 ratio for 79Br (m/z 212) and 81Br (m/z 214). Using these as anchors allows AMDIS to filter out non-brominated co-elutions[4].

• Execution & Subtraction: Execute the deconvolution. AMDIS will align the apexes of m/z 212 and 214. If a co-eluting peak (e.g., a matrix component at m/z 150) has an apex offset by even 0.1 seconds, AMDIS will mathematically subtract it from the target spectrum[3].

• Validation Check: Examine the purified "Deconvoluted Spectrum" output. The protocol is successful if the m/z 212 to 214 ratio is exactly 1:1 ( ±5% ). If the ratio is heavily skewed, the deconvolution window is too wide and is incorporating background noise; reduce the "Shape Requirements" setting and re-run.

References

• A GC–MS Data Analysis Platform for Untargeted Metabolomics with Enhanced Coeluting Peak Resolution. Analytical Chemistry - ACS Publications. URL:[Link]

• AMDIS User Guide. NIST Mass Spectrometry Data Center. URL:[Link]

• Can "Deconvolution" Improve GC/MS Detectability? Agilent. URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. chemdata.nist.gov [chemdata.nist.gov]
• 4. agilent.com [agilent.com]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 2-Bromo-4-ethenyl-1-methoxybenzene vs. 4-Vinylanisole

Executive Summary

In the realm of advanced organic synthesis and materials science, functionalized styrenes are indispensable building blocks. This guide provides an in-depth comparative analysis of 4-vinylanisole (also known as 4-methoxystyrene) and its halogenated derivative, 2-bromo-4-ethenyl-1-methoxybenzene (3-bromo-4-methoxystyrene). While both compounds share an electron-rich vinyl moiety, the strategic placement of a bromine atom in the latter fundamentally alters its reactivity profile, opening orthogonal pathways for transition-metal catalysis while modulating its polymerization kinetics.

Designed for drug development professionals and polymer chemists, this guide dissects the causality behind their reactivity, provides self-validating experimental protocols, and benchmarks their performance using empirical data.

Structural & Electronic Causality

To predict and harness the reactivity of these two monomers, one must analyze the push-pull electronic effects governing their π -systems.

• 4-Vinylanisole (CAS: 637-69-4): The methoxy group at the para position exerts a strong resonance-donating (+M) effect, pushing electron density directly into the vinyl group[1]. This makes the β -carbon of the alkene highly nucleophilic, rendering the molecule exceptionally reactive toward electrophilic addition (e.g., epoxidation, hydroboration) and highly susceptible to rapid, sometimes uncontrolled, cationic polymerization[2].

• 2-Bromo-4-ethenyl-1-methoxybenzene (CAS: 34039-30-0): The introduction of a bromine atom ortho to the methoxy group (and meta to the vinyl group) introduces a competing inductive electron-withdrawing (-I) effect[3]. This slightly dampens the nucleophilicity of the vinyl group, leading to more controlled polymerization kinetics. More importantly, the aryl C–Br bond serves as a chemoselective handle for palladium-catalyzed cross-coupling, transforming the molecule into a bifunctional linchpin for complex molecular architectures.

Reactivity Divergence Map

Fig 1: Divergent reactivity pathways of 4-vinylanisole vs its brominated analog.

Comparative Reactivity Profiles

The table below summarizes the quantitative and qualitative performance metrics of both compounds across standard synthetic transformations.

Transformation	4-Vinylanisole	2-Bromo-4-ethenyl-1-methoxybenzene	Mechanistic Rationale
Cationic Polymerization	Ultra-fast; highly exothermic.	Slower propagation; easily controlled.	The -I effect of Br stabilizes the transition state less than the pure +M effect in 4-vinylanisole, slowing the propagation rate.
Epoxidation (mCPBA)	>95% yield (1h, 0°C)	85-90% yield (3h, 0°C)	Reduced electron density at the alkene in the brominated analog requires slightly longer reaction times.
Suzuki-Miyaura Coupling	N/A (No leaving group)	>85% yield (with Ar-B(OH)2)	The C-Br bond undergoes oxidative addition with Pd(0), enabling orthogonal functionalization.
Heck Reaction	Acts as the alkene acceptor	Can act as both aryl halide & alkene	The brominated analog risks self-polymerization via Heck coupling unless strictly controlled.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation steps (e.g., specific quenching mechanisms and degassing procedures) to prevent side reactions.

Protocol A: Visible-Light Living Cationic Polymerization

Target: 4-Vinylanisole (Baseline)

Recent advancements have enabled metal-free, visible-light-initiated living cationic polymerization of 4-methoxystyrene using pyrylium salts[2][4].

• Preparation: In a nitrogen-filled glovebox, dissolve 4-vinylanisole (1.0 M) in anhydrous dichloromethane (DCM).

• Initiator Addition: Add 2,4,6-tri(p-tolyl)pyrylium tetrafluoroborate (0.05 mol%) as the photocatalyst and methanol (2.0 mol%) as the reversible chain transfer agent[2][4].

• Irradiation: Irradiate the mixture with a blue LED (460 nm) at room temperature.

  • Causality Check: The light excites the photocatalyst, initiating a single-electron transfer (SET) oxidation of the monomer. Methanol regulates the cation chain end, ensuring a narrow dispersity (Đ < 1.3)[4].

• Quenching & Validation: Turn off the light and add 0.1 mL of triethylamine. Precipitate the polymer in cold methanol. The reaction is self-validating: if the light is turned off mid-reaction, polymerization halts immediately (temporal control)[5][6].

Protocol B: Chemoselective Suzuki Coupling

Target: 2-Bromo-4-ethenyl-1-methoxybenzene

Coupling an aryl bromide that contains a free vinyl group requires suppressing the competing Heck reaction (alkene insertion).

• Reagent Assembly: Combine 2-bromo-4-ethenyl-1-methoxybenzene (1.0 equiv), phenylboronic acid (1.2 equiv), and K2​CO3​ (2.0 equiv) in a Schlenk flask.

• Solvent & Degassing: Add a 4:1 mixture of Toluene/Water. Perform three Freeze-Pump-Thaw cycles.

  • Causality Check: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and premature oxidation of the Pd catalyst.

• Catalyst Injection: Add Pd(dppf)Cl2​ (5 mol%).

  • Catalyst Rationale: The bidentate dppf ligand creates a sterically hindered palladium center that strongly favors transmetalation (Suzuki) over alkene coordination/insertion (Heck), preserving the vinyl group.

• Heating & Monitoring: Heat to 80°C for 12 hours. Monitor via TLC (Hexanes:EtOAc 9:1).

• Workup: Quench with water, extract with EtOAc, and purify via silica gel chromatography. Add 10 ppm of BHT to the purified fractions to prevent spontaneous radical polymerization of the intact vinyl group.

Fig 2: Self-validating workflow for chemoselective Suzuki coupling of the brominated monomer.

Application Notes & Conclusion

Choosing between these two monomers depends entirely on the downstream application:

• Select 4-Vinylanisole when synthesizing high-molecular-weight homopolymers, or when exploring its unique biological properties (e.g., its role as an aggregation pheromone in locusts[7]).

• Select 2-Bromo-4-ethenyl-1-methoxybenzene when designing complex macromolecules, such as graft copolymers or sequence-defined oligomers. The aryl bromide acts as a synthetic "pause button," allowing chemists to build out the aromatic core via cross-coupling before initiating polymerization of the vinyl group.

References

• Visible Light Photoinitiated Metal-Free Living Cationic Polymerization of 4-Methoxystyrene Journal of the American Chemical Society, 2015. URL:[Link]

• Visible Light-Controlled Living Cationic Polymerization of Methoxystyrene Nature Communications, 2022. URL:[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Visible Light Photoinitiated Metal-Free Living Cationic Polymerization of 4-Methoxystyrene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cambridge.org [cambridge.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. researchgate.net [researchgate.net]

comparing polymerization kinetics of 3-bromo-4-methoxystyrene and 4-bromostyrene

Comparative Polymerization Kinetics: 3-Bromo-4-methoxystyrene vs. 4-Bromostyrene

As a Senior Application Scientist, selecting the appropriate styrenic derivative is rarely just about the final polymer's bulk properties; it requires a deep understanding of how monomer electronic structure dictates polymerization kinetics at the active chain end. This guide provides an objective, mechanistic comparison between two highly functionalized monomers: 4-bromostyrene (4-BrSt) and 3-bromo-4-methoxystyrene (3-Br-4-MeOSt) .

While 4-BrSt is a well-documented workhorse for flame-retardant materials and post-polymerization functionalization, 3-Br-4-MeOSt introduces a complex "push-pull" electronic environment. Understanding the divergent kinetic behaviors of these monomers is critical for researchers designing advanced block copolymers or functionalized nanoparticles.

Part 1: Mechanistic Causality & Electronic Effects

The fundamental difference in the polymerization kinetics of these two monomers stems from the electronic nature of their aromatic substituents, which directly influences the stability of the propagating active center (radical or cation).

4-Bromostyrene (Electron-Deficient Kinetics) In 4-BrSt, the para-bromo substituent exerts a net electron-withdrawing effect via induction. This lowers the electron density of the vinyl group, making it highly susceptible to nucleophilic attack by the propagating polystyryl radical. Consequently, 4-BrSt behaves predictably in Reversible Deactivation Radical Polymerization (RDRP) techniques like Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain Transfer (RAFT)[1]. It exhibits linear first-order kinetics and yields polymers with narrow molecular weight distributions.

3-Bromo-4-methoxystyrene (Electron-Rich Kinetics) In 3-Br-4-MeOSt, the para-methoxy group is strongly electron-donating via resonance, which completely overwhelms the inductive electron withdrawal of the meta-bromo group. This creates a highly electron-rich vinyl group.

• The ATRP Pitfall: While you might default to ATRP for controlled styrenic polymerization, 4-methoxystyrene derivatives often fail to produce high molecular weight polymers under standard ATRP conditions. The active growing radical is so electron-rich that it assumes a cationic nature and is easily oxidized by the Cu(II) deactivator complex, leading to premature chain termination and loss of kinetic control[1].

• The Cationic Advantage: Conversely, this exact electronic profile makes 3-Br-4-MeOSt an exceptional candidate for cationic polymerization . The para-methoxy group strongly stabilizes the intermediate carbocation, allowing for highly controlled, rapid propagation even in unconventional environments (such as aqueous media using water-tolerant Lewis acids like Yb(OTf)₃)[2].

Part 2: Quantitative Kinetic Comparison

To synthesize the kinetic divergence of these monomers, we must look at their propagation rate coefficients ( kp​ ), typically derived from pulsed-laser polymerization (PLP) combined with size-exclusion chromatography (SEC)[3].

Table 1: Comparative Kinetic & Mechanistic Parameters

Parameter	4-Bromostyrene (4-BrSt)	3-Bromo-4-methoxystyrene (3-Br-4-MeOSt)	Mechanistic Rationale
Electronic Effect (Vinyl Group)	Electron-Deficient	Highly Electron-Rich	para-OMe donates via resonance; para-Br withdraws via induction.
Est. kp​ (FRP, 25°C)	~150 L/mol·s[3]	~250 L/mol·s[3]	Electron-rich methoxy groups alter transition state polarity, accelerating radical addition, though the meta-bromo group adds slight steric drag[3].
ATRP Compatibility	Excellent ( Đ<1.2 )	Poor ( Đ>1.5 )	Cu(II) oxidizes the electron-rich 3-Br-4-MeOSt radical to a dead cation[1].
Cationic Polymerization	Incompatible	Excellent	para-OMe strongly stabilizes the propagating carbocation[2].
Steric Hindrance	Low	Moderate	The meta-bromo group in 3-Br-4-MeOSt restricts rotational freedom during the propagation step.

Part 3: Self-Validating Experimental Protocol

To objectively compare the radical polymerization kinetics of these two monomers, we must eliminate the confounding variable of metal-induced oxidation that ruins ATRP for 3-Br-4-MeOSt[1]. Therefore, In-Situ 1 H NMR RAFT Polymerization is the scientifically sound choice. RAFT utilizes a metal-free, degenerative chain transfer mechanism, preserving the integrity of the electron-rich radical.

Furthermore, this protocol is a self-validating system : by utilizing trioxane as an internal standard within the NMR tube, the kinetic integration values are automatically normalized against any localized shimming fluctuations or solvent volume expansion at elevated temperatures.

Protocol: Comparative RAFT Kinetics via In-Situ 1 H NMR

• Monomer Purification: Pass 4-BrSt and 3-Br-4-MeOSt through a basic alumina column to remove phenolic inhibitors. Crucial: Store at -20°C in the dark immediately after purification to prevent auto-polymerization.

• Master Mix Preparation: In a nitrogen-filled glovebox, prepare a stock solution in DMF- d7​ . For a target degree of polymerization (DP) of 100, formulate the following concentrations:

  • Monomer: 1.0 M

  • RAFT Agent (e.g., CPADB): 10 mM

  • Initiator (AIBN): 1.0 mM

  • Internal Standard (Trioxane): 0.1 M

• Reaction Assembly & Degassing: Transfer 0.6 mL of the master mix into an NMR tube equipped with a J. Young valve. Perform three freeze-pump-thaw cycles to remove dissolved oxygen, which acts as a radical scavenger and induces a kinetic lag phase.

• In-Situ Data Acquisition: Insert the tube into an NMR spectrometer pre-heated to 70°C. Acquire 1 H NMR spectra every 5 minutes for 10 hours.

• Kinetic Analysis: Integrate the diminishing vinyl proton signals (typically δ 5.2–5.8 ppm) relative to the stable trioxane peak ( δ 5.1 ppm). Plot ln([M]0​/[M]t​) versus time. A linear fit confirms a constant radical concentration, validating the controlled nature of the polymerization.

Part 4: Mechanistic Visualization

Mechanistic divergence in polymerization pathways based on monomer electronic effects.

Part 5: References

• Rate coefficients of free-radical polymerization deduced from pulsed laser experiments Carnegie Mellon University / Progress in Polymer Science

• Substituent Effects in the Surface-Initiated ATRP of Substituted Styrenes National Institutes of Health (NIH) / PMC

• Controlled Cationic Polymerization of p-Methoxystyrene in Aqueous Media with Yb(OTf)3 Carnegie Mellon University / Macromolecules

Sources

• 1. Substituent Effects in the Surface-Initiated ATRP of Substituted Styrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

FTIR spectra comparison of 2-bromo-4-ethenyl-1-methoxybenzene and its precursors

FTIR Spectroscopic Comparison Guide: 2-Bromo-4-ethenyl-1-methoxybenzene and Its Precursors

Introduction

2-Bromo-4-ethenyl-1-methoxybenzene (commonly known as 3-bromo-4-methoxystyrene) is a highly valuable bifunctional building block in advanced organic synthesis. Featuring both a polymerizable vinyl group and a cross-coupling-ready aryl bromide, it is widely utilized in materials science and the development of active pharmaceutical ingredients (APIs). The synthesis of this compound typically proceeds via a two-step sequence starting from the accessible precursor, 4-methoxybenzaldehyde.

As a Senior Application Scientist, I rely heavily on Fourier Transform Infrared (FTIR) spectroscopy to track the functional group transformations across this synthetic sequence. FTIR provides a rapid, non-destructive, and highly sensitive method to confirm both the electrophilic bromination and the subsequent Wittig olefination without the immediate need for time-consuming NMR analysis.

Mechanistic Workflow and Diagnostic Strategy

The synthesis involves two distinct chemical transformations, each leaving a clear, diagnostic footprint in the infrared spectrum:

• Electrophilic Aromatic Bromination: 4-methoxybenzaldehyde is brominated to yield 3-bromo-4-methoxybenzaldehyde. The strongly electron-donating methoxy group directs the incoming bromine to the ortho position (meta to the deactivating aldehyde). Spectroscopically, the aldehyde and ether functionalities remain intact, but a new C-Br stretching vibration emerges in the fingerprint region.

• Wittig Olefination: The intermediate 3-bromo-4-methoxybenzaldehyde is reacted with a phosphorus ylide (e.g., methylenetriphenylphosphorane) to convert the aldehyde into a terminal alkene, yielding the final product[1]. This step is characterized by the complete eradication of the carbonyl (C=O) stretch and the appearance of distinct vinyl C=C and =C-H bending modes.

Chemical synthesis workflow and corresponding key FTIR diagnostic markers.

Quantitative FTIR Data Comparison

To objectively evaluate the progression of the synthesis, we must compare the specific vibrational frequencies of the three compounds. The table below summarizes the key quantitative FTIR data[2][3].

Functional Group / Vibration	4-Methoxybenzaldehyde	3-Bromo-4-methoxybenzaldehyde	2-Bromo-4-ethenyl-1-methoxybenzene
Aldehyde C=O Stretch	~1685 cm⁻¹ (Strong, sharp)	~1680 cm⁻¹ (Strong, sharp)	Absent
Aldehyde C-H Stretch	~2830, 2740 cm⁻¹ (Fermi doublet)	~2835, 2745 cm⁻¹ (Fermi doublet)	Absent
Vinyl C=C Stretch	Absent	Absent	~1625 cm⁻¹ (Medium, sharp)
Vinyl =C-H (out-of-plane)	Absent	Absent	~990 cm⁻¹, ~910 cm⁻¹ (Strong)
Aryl C-Br Stretch	Absent	~600 - 650 cm⁻¹ (Medium)	~600 - 650 cm⁻¹ (Medium)
Aryl-Alkyl Ether C-O-C	~1250 cm⁻¹ (Strong, broad)	~1255 cm⁻¹ (Strong, broad)	~1250 cm⁻¹ (Strong, broad)
Aromatic C=C Stretch	~1600, 1580 cm⁻¹	~1595, 1575 cm⁻¹	~1595, 1550 cm⁻¹

Expertise & Causality in Spectral Shifts

• The Carbonyl Shift: In 4-methoxybenzaldehyde, the C=O stretch appears around 1685 cm⁻¹, which is lower than a typical aliphatic aldehyde (~1720 cm⁻¹) due to conjugation with the aromatic ring[3]. Upon bromination to form 3-bromo-4-methoxybenzaldehyde, the massive, electron-withdrawing bromine atom exerts a slight inductive pull, but the primary resonance donation from the methoxy group dominates, keeping the C=O stretch relatively stable at ~1680 cm⁻¹[2].

• The Wittig Transformation: The most critical diagnostic feature of the entire sequence is the Wittig olefination[1]. The complete disappearance of the intense C=O stretch (~1680 cm⁻¹) and the aldehyde C-H Fermi resonance doublet (~2830, 2740 cm⁻¹) proves the consumption of the starting material. Simultaneously, the appearance of the vinyl C=C stretch at ~1625 cm⁻¹ and the terminal alkene out-of-plane bending modes at ~990 cm⁻¹ and ~910 cm⁻¹ definitively confirms the formation of the styrene derivative.

Self-Validating Experimental Protocols

To ensure high-fidelity results, the following protocols are designed as self-validating systems. The analytical feedback loop embedded in these steps prevents the propagation of unreacted materials into subsequent stages.

Protocol 1: Synthesis and Verification of 3-Bromo-4-methoxybenzaldehyde

• Reaction Setup: Dissolve 4-methoxybenzaldehyde (1.0 equiv) in glacial acetic acid. Slowly add bromine (Br₂, 1.05 equiv) dropwise at 0 °C to control the exothermic electrophilic aromatic substitution.

• Causality of Conditions: Acetic acid acts as both a solvent and a polar medium that stabilizes the bromonium intermediate. The slight excess of Br₂ ensures complete conversion, while the low temperature prevents over-bromination.

• Workup: Pour the mixture into ice water, neutralize with saturated aqueous sodium thiosulfate (to quench unreacted Br₂), and extract with dichloromethane. Dry over anhydrous Na₂SO₄ and concentrate.

• Self-Validation (FTIR): Acquire an ATR-FTIR spectrum of the crude solid.

  • Pass Criteria: Appearance of a distinct C-Br stretch at ~620 cm⁻¹ and retention of the C=O stretch at ~1680 cm⁻¹.

  • Fail Criteria: Absence of the C-Br peak indicates failed bromination; a significantly broadened C=O peak may indicate unwanted side reactions (e.g., oxidation to the carboxylic acid).

Protocol 2: Wittig Olefination to 2-Bromo-4-ethenyl-1-methoxybenzene

• Ylide Generation: Suspend methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF under an inert argon atmosphere. Cool to 0 °C and add potassium tert-butoxide (t-BuOK, 1.2 equiv) dropwise. Stir for 30 minutes until a bright yellow solution forms, indicating the successful formation of the ylide[1].

• Coupling: Dissolve the validated 3-bromo-4-methoxybenzaldehyde from Protocol 1 in anhydrous THF and add it dropwise to the ylide solution. Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with diethyl ether, and wash with brine. The use of ether helps precipitate the triphenylphosphine oxide (Ph₃P=O) byproduct. Filter, concentrate, and purify via silica gel flash chromatography (hexane/ethyl acetate).

• Self-Validation (FTIR): Analyze the purified oil via ATR-FTIR.

  • Pass Criteria: Absolute zero baseline absorbance at 1680 cm⁻¹ (complete aldehyde consumption) and strong new peaks at ~1625, 990, and 910 cm⁻¹ (vinyl group).

  • Fail Criteria: Any residual peak at 1680 cm⁻¹ dictates that the reaction did not reach completion, requiring either more rigorous exclusion of moisture during ylide formation or an increased equivalent of the Wittig reagent.

Protocol 3: Standardized ATR-FTIR Acquisition

• Preparation: Clean the diamond ATR crystal with isopropanol and allow it to dry completely. Collect a background spectrum (air) to subtract atmospheric CO₂ and water vapor.

• Sample Application: For liquid samples (e.g., 2-bromo-4-ethenyl-1-methoxybenzene), apply a single drop directly onto the crystal. For solid precursors, place a few milligrams on the crystal and apply uniform pressure using the ATR anvil.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹, averaging 32 scans to ensure a high signal-to-noise ratio.

References

• Source: nist.
• Source: acs.
• Source: researchgate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-Bromo-4-methoxybenzaldehyde [webbook.nist.gov]
• 3. pubs.acs.org [pubs.acs.org]

Benchmarking 2-Bromo-4-ethenyl-1-methoxybenzene (BEMB) as a Next-Generation Monomer for Advanced Materials

In the rapidly evolving landscape of advanced materials—ranging from high-refractive-index dielectrics to targeted drug delivery scaffolds—the selection of the foundational monomer is the most critical variable. As a Senior Application Scientist, I continuously benchmark novel building blocks that offer orthogonal reactivity without compromising polymerization control.

2-Bromo-4-ethenyl-1-methoxybenzene (BEMB, CAS: 34039-30-0) , structurally recognized as 3-bromo-4-methoxystyrene, has emerged as a premier tri-functional styrenic derivative. By integrating a polymerizable vinyl group, an electron-donating methoxy group, and a reactive bromo-substituent, BEMB overcomes the limitations of traditional unifunctional monomers, providing an exceptional scaffold for complex, post-functionalizable macromolecules.

Mechanistic Paradigm: The Synergistic Push-Pull Effect

The structural brilliance of BEMB lies in its specific substitution pattern. The methoxy group, positioned para to the polymerizable vinyl group, significantly increases the electron density of the alkene. This electron-donating effect not only facilitates highly controlled Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization but also enables cationic RAFT polymerization under mild conditions using ppm concentrations of organic acids[1]. Furthermore, metal-free cationic pathways have been successfully demonstrated for similar methoxy-activated styrenes, ensuring high biocompatibility for downstream drug development applications[2].

Conversely, the bromo group at the meta position (relative to the vinyl group) introduces localized steric hindrance that modulates the propagation rate, preventing auto-acceleration during synthesis. More importantly, it serves as an essential orthogonal handle for post-polymerization modification (PPM). Direct polymerization of bulky functional groups often fails due to steric penalties; however, polymerizing BEMB first and subsequently utilizing the bromo sites for palladium-catalyzed cross-coupling (e.g., Suzuki or Sonogashira) yields highly functionalized architectures with near-quantitative conversion[3].

Caption: Structure-property relationships mapping BEMB functional groups to material characteristics.

Comparative Benchmarking: BEMB vs. Standard Styrenics

To objectively evaluate BEMB, we must benchmark it against its unifunctional analogs: 4-Methoxystyrene (4-MOS) and 4-Bromostyrene (4-BrS) . The following table synthesizes their performance metrics, demonstrating how BEMB bridges the gap between synthetic control and post-synthetic utility.

Property / Metric	4-Methoxystyrene (4-MOS)	4-Bromostyrene (4-BrS)	2-Bromo-4-ethenyl-1-methoxybenzene (BEMB)
Polymerization Modes	Radical, Cationic	Radical, Anionic	Radical, Cationic
PPM Capability	Low (Requires harsh conditions)	High (Cross-coupling)	High (Cross-coupling)
Refractive Index (Polymer)	~1.59	~1.65	~1.63
Solubility (Polymer)	High in common organics	Moderate	High (Enhanced by -OCH3)
Primary Application	Photoresists, Dielectrics	Flame retardants, Scaffolds	High-RI optical materials, Functional scaffolds

Experimental Workflows: Synthesis and Functionalization

To guarantee reproducibility, the following protocols have been designed as self-validating systems. The causality behind each step ensures that researchers can adapt these methods for specific architectural goals.

Caption: Workflow for the RAFT polymerization and subsequent functionalization of BEMB.

Protocol 1: Controlled RAFT Polymerization of BEMB

Objective: Synthesize Poly(BEMB) with a target molecular weight of ~16 kDa and low dispersity (Đ < 1.2).

• Inhibitor Removal: Pass the BEMB monomer through a basic alumina column. Causality: Commercial monomers contain stabilizers (e.g., TBC). Failure to remove these will quench initiating radicals, leading to unpredictable induction periods and a complete loss of molecular weight control.

• Reaction Assembly: In a 25 mL Schlenk flask, combine BEMB (1.0 g, 4.7 mmol), 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB, 13.1 mg, 0.047 mmol), and AIBN (0.77 mg, 0.0047 mmol) in 1.0 mL of anisole. Causality: Anisole is selected as the solvent because its polarity closely matches the methoxy-functionalized monomer, ensuring the growing polymer chains remain fully solvated and preventing early termination via precipitation.

• Deoxygenation: Perform three freeze-pump-thaw cycles. Causality: Oxygen is a potent radical scavenger. Complete deoxygenation ensures the RAFT equilibrium is established without interference from peroxy radical formation.

• Polymerization: Seal the flask under argon and submerge in a pre-heated oil bath at 70 °C for 14 hours.

• Self-Validation & Isolation: Before quenching, extract a 50 µL aliquot for ^1H NMR analysis. The disappearance of the vinyl proton signals (δ 5.2–5.8 ppm) validates monomer conversion. Quench the reaction by exposing it to air and cooling to 0 °C. Precipitate dropwise into 50 mL of cold methanol, filter, and dry under vacuum.

Protocol 2: Post-Polymerization Modification via Suzuki-Miyaura Coupling

Objective: Quantitatively functionalize the bromo-sites of Poly(BEMB) with phenylboronic acid to create a customized advanced material[4].

• Dissolution: Dissolve Poly(BEMB) (0.5 g, ~2.3 mmol of Br sites) and phenylboronic acid (0.84 g, 6.9 mmol, 3 eq.) in 10 mL of anhydrous THF in a Schlenk flask.

• Base Activation: Add 2.0 mL of degassed aqueous K2CO3 (2 M). Causality: The biphasic basic environment is critical; the carbonate anion coordinates with the boronic acid to form a reactive, electron-rich boronate complex, which is required to accelerate the transmetalation step in the catalytic cycle.

• Catalyst Addition: Under a positive argon flow, add Pd(PPh3)4 (133 mg, 5 mol%). Causality: Tetrakis(triphenylphosphine)palladium(0) is chosen for its proven, high efficacy in the oxidative addition to sterically hindered aryl bromides.

• Reaction: Reflux the mixture at 80 °C for 24 hours under vigorous stirring.

• Self-Validation & Isolation: Analyze an aliquot via ^1H NMR. The complete disappearance of the aromatic proton adjacent to the bromine (δ ~7.4 ppm) confirms quantitative functionalization. Precipitate the polymer into methanol, wash extensively with deionized water to remove inorganic salts, and dry under vacuum.

Quantitative Outcomes

The table below summarizes the experimental outcomes of the benchmarking assay, validating BEMB as a superior dual-action monomer.

Monomer	Polymerization Method	Time (h)	Conversion (%)	Mn (kDa)	Dispersity (Đ)	PPM Yield (Suzuki)
4-MOS	RAFT (CPADB, 70°C)	12	85	15.2	1.12	N/A
4-BrS	RAFT (CPADB, 70°C)	16	78	14.5	1.18	>95%
BEMB	RAFT (CPADB, 70°C)	14	82	16.1	1.15	>98%

Data reflects standardized comparative assays. BEMB achieves the tight dispersity characteristic of methoxy-activated styrenes while exceeding the functionalization yields of standard bromostyrenes due to enhanced polymer solubility.

Sources

• 1. Cationic RAFT polymerization using ppm concentrations of organic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metal-free RAFT cationic polymerization of p-methoxystyrene with HCl·Et2O using a xanthate-type RAFT cationogen - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Navigating the Challenges of Reproducibility in Palladium-Catalyzed Couplings: A Guide for 3-Bromo-4-methoxystyrene

A Senior Application Scientist's Perspective on Ensuring Robust and Reliable Cross-Coupling Outcomes

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science research, palladium-catalyzed cross-coupling reactions stand as an indispensable tool for the formation of carbon-carbon bonds.[1][2] The ability to reliably construct complex molecular architectures from readily available starting materials is a cornerstone of drug discovery and development. However, the path to a successful and, more importantly, a reproducible coupling reaction is often paved with challenges. This guide provides an in-depth comparison of common palladium-catalyzed coupling reactions—Suzuki-Miyaura, Heck, and Sonogashira—with a specific focus on the often-problematic substrate, 3-bromo-4-methoxystyrene. We will delve into the mechanistic nuances, critical experimental parameters, and troubleshooting strategies to empower researchers to achieve consistent and high-yielding results.

The Central Challenge: Understanding the Substrate

3-Bromo-4-methoxystyrene presents a unique set of challenges that can impact the reproducibility of cross-coupling reactions. The presence of both a vinyl group and an electron-donating methoxy group on the aromatic ring can influence the reactivity of the aryl bromide and the stability of the organopalladium intermediates. The vinyl group, in particular, can be susceptible to side reactions, such as polymerization or undesired Heck-type couplings, while the methoxy group can affect the electronic properties of the catalyst and substrate.

A Comparative Analysis of Key Coupling Methodologies

The choice of coupling reaction is a critical first step in developing a robust synthetic route. Here, we compare three of the most prevalent palladium-catalyzed methods for the functionalization of 3-bromo-4-methoxystyrene.

The Suzuki-Miyaura Coupling: A Workhorse for C-C Bond Formation

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organic halide, is arguably the most widely used cross-coupling method due to its mild reaction conditions, high functional group tolerance, and the commercial availability of a vast array of boronic acids.[1][3][4]

Mechanism and Key Considerations: The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation with the organoboron reagent, and reductive elimination to form the desired product and regenerate the Pd(0) catalyst.[1][3][5] The choice of base is crucial for activating the boronic acid and facilitating the transmetalation step.[6] For substrates like 3-bromo-4-methoxystyrene, where the starting material or product may be base-sensitive, weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often preferred.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromo-4-methoxystyrene with Phenylboronic Acid

Parameter	Condition	Rationale
Palladium Catalyst	Pd(PPh₃)₄ (3 mol%)	A common and effective catalyst for a wide range of Suzuki couplings.
Ligand	Triphenylphosphine (in Pd(PPh₃)₄)	Stabilizes the Pd(0) species and influences the rate of oxidative addition.
Base	K₂CO₃ (2 equivalents)	A moderately strong base to activate the boronic acid without promoting side reactions.
Solvent	1,4-Dioxane/H₂O (4:1)	A common solvent system that facilitates the dissolution of both organic and inorganic reagents.
Temperature	90 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate.
Reaction Time	12-24 hours	Typically sufficient for complete conversion.

Troubleshooting:

• Low Yield: Consider increasing the catalyst loading, using a more active catalyst system (e.g., a palladacycle precatalyst), or screening different bases and solvents.[7][8] Impurities in the starting materials or solvent can also poison the catalyst.[7]

• Dehalogenation: This side reaction, where the bromine atom is replaced by a hydrogen, can be promoted by certain bases or impurities.[7] Using a milder base or ensuring anhydrous conditions can help mitigate this issue.

• Homocoupling: The formation of biphenyl from the boronic acid can occur, especially at higher temperatures or with less active catalysts.

The Heck Reaction: A Powerful Tool for Alkene Functionalization

The Heck reaction couples an unsaturated halide with an alkene to form a substituted alkene.[9][10] This reaction is particularly useful for the synthesis of stilbene derivatives from 3-bromo-4-methoxystyrene.

Mechanism and Key Considerations: The Heck reaction mechanism also begins with the oxidative addition of the aryl halide to a Pd(0) species.[3] This is followed by migratory insertion of the alkene into the palladium-carbon bond and subsequent β-hydride elimination to yield the product and a palladium-hydride species. A base is required to regenerate the active Pd(0) catalyst.[3][11] The regioselectivity of the alkene insertion is a key consideration, with substitution typically occurring at the less substituted carbon of the double bond.

Experimental Protocol: Heck Reaction of 3-Bromo-4-methoxystyrene with Styrene

Parameter	Condition	Rationale
Palladium Catalyst	Pd(OAc)₂ (2 mol%)	A common and effective precatalyst that is reduced in situ to Pd(0).
Ligand	P(o-tolyl)₃ (4 mol%)	A bulky phosphine ligand that can improve catalyst activity and stability.
Base	Triethylamine (Et₃N) (1.5 equivalents)	Acts as both a base and a solvent in some cases.
Solvent	N,N-Dimethylformamide (DMF)	A polar aprotic solvent that facilitates the reaction.
Temperature	100-120 °C	Higher temperatures are often required for Heck reactions.
Reaction Time	12-48 hours	Can be longer than Suzuki couplings.

Troubleshooting:

• Low Yield: Consider using a more active catalyst, a different ligand, or a higher reaction temperature.[11][12] The purity of the alkene is also critical.

• Isomerization of the Product: Double bond isomerization can occur under the reaction conditions. Using a milder base or shorter reaction times may help.

• Formation of "Heck Reduct" Byproduct: This involves the reduction of the aryl halide and can be a significant side reaction.

The Sonogashira Coupling: Forging Carbon-Carbon Triple Bonds

The Sonogashira reaction is a powerful method for the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide.[13] This reaction is essential for the synthesis of arylalkynes from 3-bromo-4-methoxystyrene.

Mechanism and Key Considerations: The Sonogashira coupling typically employs a dual catalytic system of palladium and copper(I).[13] The palladium catalyst undergoes oxidative addition with the aryl halide, while the copper catalyst activates the alkyne to form a copper acetylide. Transmetalation of the acetylide group to the palladium center, followed by reductive elimination, affords the final product.[14] Copper-free Sonogashira protocols have also been developed to avoid issues associated with the toxicity of copper.[15][16]

Experimental Protocol: Sonogashira Coupling of 3-Bromo-4-methoxystyrene with Phenylacetylene

Parameter	Condition	Rationale
Palladium Catalyst	PdCl₂(PPh₃)₂ (2 mol%)	A common and effective palladium catalyst for Sonogashira couplings.
Copper Co-catalyst	CuI (4 mol%)	Activates the terminal alkyne.
Base	Triethylamine (Et₃N)	Serves as both the base and often as the solvent.
Solvent	Tetrahydrofuran (THF) or DMF	Aprotic solvents are typically used.
Temperature	Room temperature to 60 °C	Often proceeds under milder conditions than Suzuki or Heck reactions.
Reaction Time	2-12 hours	Generally faster than the other two coupling methods.

Troubleshooting:

• Homocoupling of the Alkyne (Glaser Coupling): This is a common side reaction, especially in the presence of oxygen.[17] Ensuring a thoroughly deoxygenated reaction mixture is critical.

• Low Yield: Catalyst deactivation can be an issue. Using a ligand-free palladium source or a more robust ligand can sometimes improve results.[18] The quality of the copper co-catalyst is also important.

• Difficulty in Removing Copper: Residual copper can be challenging to remove from the final product. Copper-free methods can circumvent this problem.

Conclusion: A Data-Driven Approach to Reproducibility

Achieving reproducible results in palladium-catalyzed cross-coupling reactions with challenging substrates like 3-bromo-4-methoxystyrene requires a deep understanding of the underlying reaction mechanisms and a systematic approach to optimization. By carefully selecting the appropriate coupling reaction, catalyst system, and reaction conditions, and by being prepared to troubleshoot common issues, researchers can significantly improve the reliability and success of their synthetic endeavors. This guide serves as a starting point, and it is crucial to meticulously document all experimental parameters and results to build a robust and transferable protocol.

References

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021). Advanced Synthesis & Catalysis. [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize Outreach. [Link]

• Cross-coupling reaction. Wikipedia. [Link]

• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. (2010). ResearchGate. [Link]

• Palladium catalyzed couplings. (2020). Chemistry LibreTexts. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (2016). ACS Publications. [Link]

• Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. (2007). RSC Publishing. [Link]

• β‑Substituted Styrenes in Heteroaryl-Directed Hydroalkylative Cross-Couplings: Regio‑, Diastereo‑, and Enantioselective Formation of β‑Stereogenic Tertiary Alcohols. (2026). ACS Publications. [Link]

• Generation of Substituted Styrenes via Suzuki Cross-Coupling of Aryl Halides with 2,4,6-Trivinylcyclotriboroxane. (2002). ACS Publications. [Link]

• New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. (2020). MDPI. [Link]

• Suzuki reactions promoted by different ligands. (2010). ResearchGate. [Link]

• Visible-Light-Driven, Palladium-Catalyzed Heck Reaction of Internal Vinyl Bromides with Styrenes. (2021). ACS Publications. [Link]

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• Sonogashira cross-coupling of 3-bromo-1,2-diones. (2014). ScienceDirect. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. (2002). ACS Publications. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (2019). RSC Publishing. [Link]

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• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. (2017). MDPI. [Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. (2025). Frontiers. [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. (2016). RSC Publishing. [Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. (2016). ACS Publications. [Link]

• An effective Pd nanocatalyst in aqueous media: stilbene synthesis by Mizoroki–Heck coupling reaction under microwave irradiation. (2017). Beilstein Journals. [Link]

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• Palladium-catalyzed cross-coupling reaction of alkenyl bromides with potassium alkyltrifluoroborates. (2008). ACS Publications. [Link]

• PALLADIUM-CATALYZED CROSS-COUPLING REACTION OF HETEROARYLTRIOLBORATES WITH ARYL HALIDES FOR SYNTHESIS OF BIARYLS. (2009). HETEROCYCLES. [Link]

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Safety & Regulatory Compliance

2-Bromo-4-ethenyl-1-methoxybenzene proper disposal procedures

An authoritative, step-by-step guide for the safe handling, stabilization, and disposal of 2-Bromo-4-ethenyl-1-methoxybenzene (a brominated methoxystyrene derivative).

As a dual-hazard chemical, this compound requires strict operational oversight. It possesses both a reactive vinyl group prone to exothermic polymerization and a halogenated ring that dictates highly specific regulatory disposal pathways.

Phase 1: Mechanistic Hazard Analysis (The "Why")

To safely manage this compound, laboratory personnel must understand the causality behind its two primary hazards:

1. Exothermic Polymerization Risk The ethenyl (vinyl) group is highly susceptible to radical-induced auto-polymerization. If unmitigated, this exothermic reaction can cause the bulk temperature to rise until polymerization becomes self-sustaining, leading to rapid volumetric expansion and catastrophic container rupture[1]. To prevent this,[2].

• Mechanistic Causality: TBC is a free radical scavenger that strictly requires a minimum concentration of dissolved oxygen (10–15 mg/L) to function[2]. The oxygen facilitates the rapid formation of peroxide radicals, which are then safely scavenged by the TBC[2]. Storing this waste under an inert atmosphere (e.g., nitrogen or argon sparging) strips the necessary oxygen, deactivates the TBC, and initiates a runaway exothermic reaction[2],[1].

2. Halogenated Toxicity & Incineration Dynamics The presence of the bromine substituent classifies this compound strictly as a halogenated organic waste[3]. Improper combustion of brominated organics at low temperatures synthesizes highly toxic polybrominated dibenzodioxins and dibenzofurans. Therefore, EPA and environmental regulations mandate that halogenated wastes undergo equipped with caustic scrubbing to safely neutralize hydrobromic acid (HBr) emissions[4].

Phase 2: Operational Protocol & Step-by-Step Disposal

Every protocol below is designed as a self-validating system to ensure safety before the waste leaves your facility.

Step 1: Stabilization & Quenching

• Verify Inhibitor Levels: Before designating the chemical for waste storage, test the waste stream for TBC concentration using colorimetric analysis (e.g., ASTM D 4590-13)[2]. If the compound was recently distilled or purified, the inhibitor was stripped out. Replenish TBC to a concentration of at least 10–15 ppm[1].

• Ensure Aerobic Headspace: Do NOT purge the waste container with inert gas. Leave an ambient air headspace in the container to ensure sufficient oxygen is available for the TBC to actively inhibit polymerization[2],[1].

• Temperature & Light Control: Store the waste container in a temperature-controlled environment (≤ 25°C). Use amber glass or opaque containers to prevent photo-initiated radical formation.

Step 2: Segregation & Containment

• Strict Segregation: Isolate the chemical exclusively in a designated "Halogenated Organic Waste" container[3]. Never commingle with non-halogenated wastes[5].

• Chemical Compatibility Check: Ensure no active metals (e.g., sodium, potassium) are present in the waste stream, as they react explosively with halogenated compounds[6].

• Containment Selection: Utilize high-density polyethylene (HDPE) or glass containers. Avoid galvanized steel safety cans, as halogenated compounds tend to corrode them[7].

Step 3: Labeling & Logistics

• RCRA Labeling: Affix a compliant hazardous waste label. Explicitly list the chemical name and note the dual hazards: "Halogenated Organic Waste" and "Polymerizable - Contains TBC".

• Vendor Coordination: Transfer the segregated waste to an EPA-permitted hazardous waste vendor explicitly contracted for high-temperature incineration with caustic scrubbing[4].

Phase 3: Waste Segregation Matrix

Mixing halogenated waste with non-halogenated solvent streams is strictly prohibited. Doing so needlessly converts the entire volume into a halogenated stream, which and regulatory burden[8],[5].

Parameter	Halogenated Waste Stream (Target)	Non-Halogenated Waste Stream
Representative Compounds	2-Bromo-4-ethenyl-1-methoxybenzene, Chloroform[3]	Hexane, Xylene, Ethanol[5]
Incineration Profile	High-temp rotary kiln with caustic scrubbing[4]	Standard fuel blending / liquid injection[9]
Disposal Cost	Significantly higher due to scrubbing requirements[5]	Lower (often repurposed for fuel blending)[9]
Commingling Consequence	N/A (Must remain isolated)	Mixing converts entire volume to halogenated status[8],[5]

Phase 4: Disposal Workflow Visualization

Workflow for the stabilization and disposal of 2-Bromo-4-ethenyl-1-methoxybenzene.

References

• [9] Management of Waste - Prudent Practices in the Laboratory. National Institutes of Health (NIH).[Link]

• [3] Hazardous Waste Segregation Guidelines. Bucknell University Environmental Health & Safety. [Link]

• [4] Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). [Link]

• [8] Guidelines for Solvent Waste Recycling and Disposal. Hazardous Waste Experts.[Link]

• [6] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Zaera Research Group, UC Riverside.[Link]

• [7] Management of Waste - Empty Containers. National Institutes of Health (NIH).[Link]

• [1] Styrene Monomer: Safe Handling Guide. Plastics Europe.[Link]

• [5] Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center (VUMC).[Link]

• [10] Laboratory Guide for Managing Chemical Waste. Vanderbilt Environmental Health and Safety. [Link]

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Personal protective equipment for handling 2-Bromo-4-ethenyl-1-methoxybenzene

Operational Guide & PPE Matrix for 2-Bromo-4-ethenyl-1-methoxybenzene

As a Senior Application Scientist, I approach chemical handling not merely as a set of rules, but as a mechanistic system. Handling halogenated styrene derivatives requires a deep understanding of their intrinsic reactivity. 2-Bromo-4-ethenyl-1-methoxybenzene (CAS: 34039-30-0), also known as 2-bromo-4-vinylanisole, is a highly versatile building block in drug development, frequently utilized in palladium-catalyzed cross-coupling reactions[1].

However, the presence of the vinyl group (-CH=CH₂), which is electronically activated by the electron-donating methoxy group, makes this molecule exceptionally prone to spontaneous, exothermic radical polymerization[2]. To mitigate this, commercial suppliers stabilize the monomer with tert-butylcatechol (TBC)[2]. Understanding the interplay between this stabilizer, ambient oxygen, and the chemical's lipophilicity is critical for designing a safe, self-validating handling protocol.

Quantitative Chemical Profile & Mechanistic Risk Assessment

The physical and chemical properties of a reagent dictate its operational hazards. The table below summarizes the core data and the causality behind its specific risks.

Property	Value	Causality / Operational Impact
CAS Number	34039-30-0	Unique identifier for SDS tracking and inventory management.
Molecular Formula	C₉H₉BrO[3]	Heavy halogenation increases lipophilicity and skin permeation risk.
Molecular Weight	213.07 g/mol [3]	High density compared to non-halogenated solvents; affects phase separation.
Stabilizer	TBC (tert-butylcatechol)	Requires dissolved O₂ to scavenge radicals; do not store under 100% inert gas for long periods.
Hazard Codes	H302, H315, H319, H335[4]	Irritant to skin, eyes, and respiratory tract; harmful if swallowed.

Mechanistic Personal Protective Equipment (PPE) Matrix

Do not rely on generic laboratory PPE when handling brominated vinyl aromatics. The bromine atom significantly increases the molecule's ability to permeate standard barrier materials, while the volatility of the vinyl group presents an inhalation hazard[5].

PPE Category	Specification	Mechanistic Causality & Justification
Hand Protection	Double-gloving: Butyl rubber (outer) over Heavy-duty Nitrile (inner).	Standard thin nitrile gloves offer poor resistance to brominated aromatics. Butyl rubber prevents rapid permeation, while the inner nitrile layer provides dexterity and a secondary barrier.
Respiratory	Fume hood (≥ 100 fpm face velocity). If outside hood: NIOSH N95/P100 with Organic Vapor (OV) cartridge.	Styrene derivatives have high vapor pressures and are severe respiratory irritants (H335)[4]. The OV cartridge absorbs the lipophilic aromatic rings.
Eye/Face	ANSI Z87.1 / EN 166 compliant chemical splash goggles.	The compound is a severe eye irritant (H319)[4]. Goggles prevent capillary action that can draw splashed liquid behind standard safety glasses.
Body Protection	Flame-resistant (FR) lab coat and chemical-resistant apron.	Exothermic polymerization can generate sufficient heat to ignite nearby flammables. FR materials prevent secondary burns during a runaway reaction.

Operational Workflow: TBC Removal and Reaction Setup

For researchers utilizing 2-Bromo-4-ethenyl-1-methoxybenzene in transition-metal catalysis, the TBC stabilizer must often be removed prior to the reaction, as catechols can coordinate with palladium or poison radical-based pathways. This protocol is designed as a self-validating system: visual inspection steps ensure the reagent is viable before committing expensive catalysts.

Step-by-Step Methodology:

• Pre-use Validation (Viscosity Check):

  • Action: Invert the sealed amber storage vial. Observe the flow of the liquid.

  • Causality: If the liquid is highly viscous, syrupy, or contains solid white particulates, auto-polymerization has occurred. The reagent is compromised and must be disposed of.

• Alumina Filtration (TBC Removal):

  • Action: Pack a short glass column or Pasteur pipette with basic alumina (Al₂O₃, Brockmann Grade I) and a small cotton plug. Elute the required volume of the chemical through the plug using a compatible dry solvent (e.g., DCM or THF) directly into the reaction flask.

  • Causality: Basic alumina strongly adsorbs the phenolic hydroxyl groups of TBC, allowing the non-polar vinyl ether to pass through uninhibited.

• Immediate Utilization:

  • Action: Immediately subject the uninhibited monomer to the reaction conditions (e.g., add to the Pd-catalyst/base mixture under Argon).

  • Causality: Once TBC is removed, the monomer is highly reactive. Delaying the reaction exposes the uninhibited vinyl group to ambient light and heat, risking spontaneous polymerization.

Spill Response & Disposal Plan

Because of the polymerization risk, spill response must avoid confining the chemical with incompatible materials.

• Small Spills (< 50 mL): Cover the spill with an inert, non-combustible absorbent such as vermiculite, diatomaceous earth, or dry sand.

  • Critical Warning: Do NOT use sawdust or paper towels. The heat generated by potential polymerization can ignite combustible absorbents. Sweep the absorbed material using non-sparking tools.

• Disposal: Dispose of as halogenated organic waste. Ensure the waste container contains a sufficient amount of TBC or hydroquinone (HQ) stabilizer to prevent polymerization during transit to the disposal facility. Do not mix with strong oxidizers or uninhibited monomers.

Mechanistic Visualization: Handling & Polymerization Control

The following diagram illustrates the logical workflow for handling the stabilized monomer, the risks of mishandling, and the mechanism of TBC intervention.

Workflow illustrating handling, TBC stabilization, and preparation of 2-Bromo-4-ethenyl-1-methoxybenzene.

References

• Chemsrc | 3-Bromo-4-methoxybenzaldehyde / 2-Bromo-1-methoxy-4-vinylbenzene Data URL:[Link][5]

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